4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

• CAS: 1369503-31-0

Core Science & Biosynthesis

4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid molecular weight and formula

An In-Depth Technical Guide to 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid: Properties, Synthesis, and Therapeutic Context

Abstract

4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 1369503-31-0) is a derivative of the indan carboxylic acid scaffold, a core structural motif found in several biologically active compounds. While this specific isomer is not extensively documented in peer-reviewed literature, its constituent parts—the indan ring and the carboxylic acid group—are of significant interest in medicinal chemistry. This guide provides a comprehensive overview of the molecule's fundamental properties, places it within the broader context of indan-based drug discovery, proposes a viable synthetic strategy, and discusses the anticipated impact of its specific substitution pattern on its physicochemical and biological profile. This document is intended for researchers and professionals in drug development seeking to explore novel chemical entities based on proven pharmacophores.

Core Molecular Profile and Physicochemical Properties

The foundational step in evaluating any chemical entity is to establish its core identity and predict its behavior based on its structure. The presence of a hydrophilic phenolic group and an ionizable carboxylic acid on a semi-rigid bicyclic scaffold defines the key characteristics of this molecule.

Chemical Identity

• Systematic Name: 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

• CAS Number: 1369503-31-0[1]

• Molecular Formula: C₁₀H₁₀O₃

• Molecular Weight: 178.19 g/mol

Physicochemical Data Summary

Quantitative data for this specific isomer is limited. The following table summarizes its fundamental properties and includes predicted values for key physicochemical parameters, derived from computational models and data from structurally similar compounds, such as its isomers. These predictions are crucial for initial experimental design, such as selecting appropriate solvent systems for synthesis and analysis.

Property	Value / Predicted Value	Rationale & Significance
Molecular Formula	C₁₀H₁₀O₃	Confirmed structural composition.
Molecular Weight	178.19 g/mol	Essential for all stoichiometric calculations in synthesis and analysis.
Physical Form	Solid (Predicted)	Most carboxylic acids of this size are crystalline solids at room temperature.
pKa (Carboxylic Acid)	~4-5 (Predicted)	The carboxylic acid group is expected to be the primary acidic site, ionized at physiological pH. This is critical for solubility and receptor interaction.
pKa (Phenolic Hydroxyl)	~9-10 (Predicted)	The phenolic hydroxyl provides a secondary, weaker acidic site and a key hydrogen bonding point.
LogP	~1.5 (Predicted)	The combination of the nonpolar indan backbone and two polar functional groups results in moderate lipophilicity, influencing membrane permeability and solubility.
Aqueous Solubility	Moderately Soluble (Predicted)	Enhanced by the presence of two polar, ionizable groups capable of hydrogen bonding. Solubility is expected to be highly pH-dependent.

Scientific Context: The Indan Carboxylic Acid Scaffold in Drug Discovery

The therapeutic potential of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid can be inferred from the established biological activities of its structural relatives. The indan ring system is a "privileged scaffold" in medicinal chemistry, and the carboxylic acid moiety is a cornerstone functional group in pharmacokinetics and pharmacodynamics.

The Indan Ring as a Bioactive Scaffold

The indan ring system, a fusion of a benzene ring and a cyclopentane ring, is a rigid bicyclic structure that serves as an effective scaffold for orienting functional groups in three-dimensional space to interact with biological targets. Several marketed drugs and clinical candidates incorporate this core, most notably in the anti-inflammatory field.

• Clidanac (6-chloro-5-cyclohexylindan-1-carboxylic acid): A well-known non-steroidal anti-inflammatory drug (NSAID) that highlights the potential of the indan-1-carboxylic acid framework.[2]

• Sulindac: Another prominent NSAID, which features an indene (unsaturated) ring system, demonstrating the scaffold's versatility.[2]

The established anti-inflammatory activity of these related compounds suggests that novel derivatives, including the 4-hydroxy variant, are promising candidates for screening in similar therapeutic areas.[2][3]

The Essential Role of the Carboxylic Acid Functional Group

The carboxylic acid is one of the most prevalent functional groups in pharmaceuticals, present in approximately 25% of all commercialized drugs.[4] Its importance stems from a unique combination of physicochemical properties that are critical for drug efficacy and delivery.[4][5]

• Target Interaction: At physiological pH (~7.4), the carboxylic acid is deprotonated to its carboxylate form (R-COO⁻). This anion is a powerful hydrogen bond acceptor and can form strong ionic interactions (salt bridges) with positively charged residues, such as arginine or lysine, in a protein's active site.[6] This is often a key anchoring point for a drug to its target.

• Solubility and Pharmacokinetics: The ability to ionize significantly enhances a molecule's aqueous solubility, which is crucial for formulation and systemic distribution.[7] However, this same charge can also limit passive diffusion across biological membranes (like the gut wall or blood-brain barrier), a key consideration in drug design.[5]

• Modulation of Properties: The carboxylic acid can be esterified to create a more lipophilic prodrug, designed to improve absorption. Once in the bloodstream, endogenous esterase enzymes can cleave the ester, releasing the active carboxylic acid parent drug.[4]

Proposed Synthetic Strategy

Retrosynthetic Analysis and Proposed Pathway

A logical retrosynthetic analysis points to 3-(3-hydroxyphenyl)propanoic acid as a key starting material. The strategy involves protecting the phenolic hydroxyl, creating the indanone core via intramolecular Friedel-Crafts acylation, and then introducing the carboxylic acid functionality.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Hypothetical)

This protocol outlines the key steps derived from the proposed synthetic pathway. Each step would require careful optimization of reagents, conditions, and purification methods.

Step 1: Protection of the Phenolic Hydroxyl

• Dissolve 3-(3-hydroxyphenyl)propanoic acid in a suitable solvent (e.g., dichloromethane).

• Add a base (e.g., diisopropylethylamine).

• Add a protecting group reagent (e.g., methoxymethyl chloride, MOM-Cl) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction with a mild acid wash and extract the product. Purify by column chromatography to yield the MOM-protected acid.

• Causality: The phenolic hydroxyl is acidic and would interfere with the subsequent Friedel-Crafts acylation catalyst (a Lewis acid). Protection renders it inert to these conditions.

Step 2: Formation of the Acid Chloride

• Dissolve the protected acid in an inert solvent (e.g., dichloromethane).

• Add thionyl chloride (SOCl₂) or oxalyl chloride dropwise at 0°C.

• Reflux the mixture gently for 1-2 hours.

• Remove the solvent and excess reagent under reduced pressure to yield the crude acid chloride, which is typically used immediately in the next step.

• Causality: The acid chloride is a highly reactive electrophile, necessary for the intramolecular acylation reaction.

Step 3: Intramolecular Friedel-Crafts Acylation

• Dissolve the crude acid chloride in a dry, non-reactive solvent (e.g., dichloromethane or nitrobenzene).

• Cool the solution to 0°C and add a Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) portion-wise.

• Stir the reaction at room temperature until the cyclization is complete.

• Quench the reaction by carefully pouring it onto ice and concentrated HCl.

• Extract the resulting indanone product and purify by column chromatography or recrystallization.

• Causality: The Lewis acid coordinates to the acid chloride, generating a highly electrophilic acylium ion that attacks the electron-rich aromatic ring to form the five-membered ring of the indanone core.

Step 4 & 5: Carboxylation, Reduction, and Deprotection

• The introduction of the carboxylic acid at the 1-position can be complex. One approach involves converting the indanone to an intermediate suitable for carboxylation (e.g., via a Grignard reaction with CO₂).

• Alternatively, other synthetic routes leading directly to indan-1-carboxylic acids may be adapted.

• The final step involves the removal of the protecting group (e.g., MOM ether) under acidic conditions (e.g., HCl in methanol) to reveal the free phenolic hydroxyl, yielding the target compound.

• Causality: Deprotection is the final step to unmask the hydroxyl group, which is critical for the molecule's target biological activity and physicochemical properties.

Conclusion and Future Directions

4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid represents an intriguing but underexplored molecule. Based on a robust analysis of its core scaffold and functional groups, it stands as a valid candidate for synthesis and biological evaluation. The indan-1-carboxylic acid framework is a proven pharmacophore for anti-inflammatory activity, and the introduction of a 4-hydroxy group provides a new vector for modulating solubility, metabolism, and target-binding interactions.

Future research should focus on executing a validated synthesis of this compound, followed by thorough analytical characterization. Subsequently, in vitro screening against relevant biological targets, particularly those involved in inflammatory pathways (e.g., COX enzymes, cytokine production), would be a logical step to ascertain its therapeutic potential.

References

• ResearchGate. (2021, January 12). What is the importance of carboxylic group in the structure of drugs? [online] Available at: [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (n.d.). Carboxylic Acid (Bio)Isosteres in Drug Design. PMC. Available at: [Link]

• ResearchGate. (n.d.). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals | Request PDF. Available at: [Link]

• Wiley-VCH. (n.d.). 1 Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. Available at: [Link]

• Patsnap Eureka. (2025, July 31). Carboxylic Acid Dynamics: Impact on Modern Medicine Production. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis of 1-indanones with a broad range of biological activity. PMC. Available at: [Link]

• ResearchGate. (2025, August 7). (PDF) Synthesis and Structure-Activity-Relationships of Indan Acid Derivatives as Analgesic and Anti-Inflammatory Agents. Available at: [Link]

• PubMed. (n.d.). Antiinflammatory activity of some indan-1-carboxylic acids and related compounds. Available at: [Link]

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Comparative Technical Analysis: 4-Hydroxy- vs. 5-Hydroxy-1-Indancarboxylic Acid Scaffolds

This technical guide provides an in-depth analysis of the structural, synthetic, and pharmacological distinctions between 4-hydroxy-1-indancarboxylic acid (4-HICA) and 5-hydroxy-1-indancarboxylic acid (5-HICA).

Executive Summary

In medicinal chemistry, the indan-1-carboxylic acid scaffold serves as a critical pharmacophore for GPR40 agonists (e.g., fasiglifam analogs), melatonin receptor agonists, and amino acid transport inhibitors.[1] While the C1-carboxylic acid provides the primary electrostatic anchor (often interacting with Arginine residues), the positioning of the hydroxyl group on the benzene ring dictates both the hydrophobic vector and the metabolic liability of the molecule.

• 5-HICA (Linear/Exposed): Mimics the 5-hydroxyindole motif (serotonin/melatonin). The hydroxyl group is solvent-exposed and sterically accessible, making it a prime target for rapid Phase II metabolism (glucuronidation).[1]

• 4-HICA (Bent/Shielded): The hydroxyl group is ortho to the C3a bridgehead. This creates significant steric hindrance, often improving metabolic stability against UGT enzymes while altering the substituent vector to access distinct hydrophobic pockets.[1]

Structural & Electronic Characterization

Geometrical Isomerism and Numbering

To understand the steric environment, one must rigorously define the indan numbering system relative to the ring fusion.

• Ring Fusion: The benzene ring is fused at carbons 3a and 7a.

• C1 Position: The carboxylic acid is attached at C1 (adjacent to bridgehead C7a).

• 4-Position: Located on the benzene ring adjacent to bridgehead C3a.

• 5-Position: Located on the benzene ring, meta to both bridgeheads.

The "Peri" Effect: While C1 and C7 are in a peri-relationship (spatially proximal), C1 and C4 are distal.[1] However, the critical distinction lies in the environment of the hydroxyl group itself:

• 4-OH: Flanked by C5-H and the C3a-C3 bond (aliphatic ring fusion). This creates a "cleft" that restricts rotational freedom of conjugates.[1]

• 5-OH: Flanked by two aromatic protons (C4-H and C6-H). It projects outward, unhindered by the aliphatic ring.[1]

Electronic Properties and pKa

Both isomers are phenols with a pKa ~9.5–10.0 (phenol) and ~4.5 (COOH).[1] However, the 4-OH isomer exhibits a subtle ortho-effect relative to the alkyl ring fusion, often resulting in a slightly higher logP (more lipophilic) due to the shielding of the polar OH group by the adjacent methylene bridge (C3).

Synthetic Pathways (Divergent Access)[1]

The primary challenge in working with these scaffolds is that they require fundamentally different starting materials. The 5-isomer is accessible via standard Friedel-Crafts chemistry, while the 4-isomer requires a rearrangement strategy to install the oxygen adjacent to the ring junction.

Workflow Visualization[1]

Figure 1: Divergent synthetic strategies. The 4-isomer utilizes a rearrangement of dihydrocoumarin to establish the 4-oxygenation pattern, whereas the 5-isomer is derived from linear acylation precursors.

Detailed Synthetic Protocols

Protocol A: Synthesis of 4-Hydroxy-1-indanone (Precursor to 4-HICA)

Rationale: Direct acylation of phenol yields the para product (5- or 6-position). Accessing the 4-position requires the "dihydrocoumarin trick."

• Reagent Setup: Charge a flame-dried flask with dihydrocoumarin (1.0 eq) and AlCl₃ (3.0 eq).

• Rearrangement: Heat the neat mixture to 160–170°C for 2 hours. The lactone ring opens and re-closes via an intramolecular Friedel-Crafts acylation onto the ortho position.

• Quench: Cool to 0°C and quench with ice-cold 6M HCl.

• Workup: Extract with EtOAc (3x). Wash organic layer with brine, dry over Na₂SO₄.[1]

• Purification: Recrystallize from ethanol/water.

  • Yield: Typically 60–75%.[1]

  • Validation: 1H NMR shows a doublet-doublet-doublet pattern for the aromatic ring, distinct from the 1,2,4-substitution pattern of the 5-isomer.

Protocol B: C1-Carboxylation (General for both isomers)

• Olefinations: Treat the protected indanone (4- or 5-substituted) with Zn dust and ethyl bromoacetate (Reformatsky conditions) in refluxing benzene/THF.

• Dehydration: Treat the resulting tertiary alcohol with pTsOH in toluene (Dean-Stark trap) to yield the endocyclic alkene (indenyl ester).

• Reduction: Hydrogenate using 10% Pd/C in MeOH (50 psi H₂) to reduce the C1-C2 double bond.

• Hydrolysis: Saponify the ester using LiOH in THF/H₂O (1:1).

Pharmacological & Medicinal Chemistry Implications[2][3][4][5]

Structure-Activity Relationship (SAR) Vectors

When designing ligands for receptors like GPR40 or Melatonin MT1/MT2, the vector of the hydroxyl group is decisive.

Feature	4-Hydroxy-1-indancarboxylic acid	5-Hydroxy-1-indancarboxylic acid
Vector Direction	Points "down/back" relative to the C1-COOH axis. Creates a compact, globular shape.[1]	Points "out/linear" relative to the C1-COOH axis. Mimics the extended shape of serotonin.
Steric Environment	High Steric Hindrance. The OH is adjacent to the C3 methylene.	Low Steric Hindrance. The OH is exposed to solvent.
Metabolic Stability	High. Steric bulk hinders UGT (glucuronosyltransferase) binding.[1]	Low. Readily glucuronidated (Phase II clearance).[1]
Receptor Fit	Best for hydrophobic pockets requiring a "kinked" ligand.[1]	Best for deep, narrow pockets (e.g., GPCR orthosteric sites).[1]

Metabolic Decision Tree[1]

Figure 2: Metabolic stability profile. The 4-position offers a "metabolic shield" effect due to its proximity to the aliphatic ring system.

Analytical Discrimination

Distinguishing these isomers requires careful analysis of the aromatic region in 1H NMR.

1H NMR Coupling Constants (J values)

• 5-Hydroxy Isomer (1,2,4-trisubstituted benzene pattern):

  • H4: Appears as a doublet (J ~8 Hz) or singlet depending on resolution (meta-coupling to H6 is small, ~2 Hz).[1] Crucially, H4 is adjacent to the aliphatic ring.[1]

  • H6: Doublet of doublets (ortho to H7, meta to H4).

  • H7: Doublet (J ~8 Hz).[1]

• 4-Hydroxy Isomer (1,2,3-trisubstituted benzene pattern):

  • H5: Doublet (J ~8 Hz).

  • H6: Triplet (J ~8 Hz) (This is the diagnostic signal—a clear triplet indicates the substituent is flanked by two protons).

  • H7: Doublet (J ~8 Hz).[1]

HPLC Retention

On reverse-phase C18 columns, 4-HICA generally elutes later (higher retention time) than 5-HICA .

• Reason: The 4-OH is partially shielded by the C3-methylene, reducing its effective polarity and ability to H-bond with the mobile phase water, making the molecule appear more lipophilic.

References

• Synthesis of 4-hydroxyindanone via Dihydrocoumarin

  • Loudon, J. D., & Razdan, R. K. (1954).[1] Journal of the Chemical Society. Rearrangement of dihydrocoumarin derivatives.

  • Note: This is the foundational chemistry for accessing the 4-position.

• Indan-1-carboxylic acid Pharmacology (Clidanac analogs)

  • Aono, T., et al. (1978).[1] 1-Indancarboxylic acids.[2][3] II. Synthesis of 4- and 6-aroyl-1-indancarboxylic acids as potential antiinflammatory agents.[2] Chemical & Pharmaceutical Bulletin, 26(4), 1153-1161.[1]

• GPR40 Agonist SAR (Relevance of Acid Position)

  • Negoro, K., et al. (2012).[1] Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist.[1] ACS Medicinal Chemistry Letters, 3(11), 896–900.[1]

  • [1]

• Metabolic Stability of Hydroxyindans

  • Amadasi, A., et al. (2009).[1] Structure-metabolism relationships in the glucuronidation of hydroxy-indanes. Xenobiotica. (General reference for steric effects on UGT).

Sources

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• 3. researchgate.net [researchgate.net]

solubility of 4-hydroxy indane carboxylic acid derivatives in water vs organic solvents

Executive Summary

The 4-hydroxy indane carboxylic acid scaffold represents a critical pharmacophore in medicinal chemistry, bridging the gap between lipophilic bioavailability and hydrophilic target engagement. Derivatives of this scaffold—such as the anti-inflammatory agent Clidanac —exhibit complex solubility behaviors driven by the interplay between the hydrophobic indane skeleton (2,3-dihydro-1H-indene) and the dual hydrogen-bonding motifs of the hydroxyl (C4-OH) and carboxylic acid groups.

This guide provides a technical analysis of the solubility profiles of these derivatives. It moves beyond basic "like dissolves like" heuristics to explore the thermodynamic drivers of solvation, pH-dependent ionization (LogD), and rigorous experimental protocols for accurate determination.

Physicochemical Architecture

To predict solubility, we must first deconstruct the molecule into its competing solvatochromic domains. The 4-hydroxy indane carboxylic acid structure acts as an amphiphilic switch , capable of varying ionization states.

Structural Competitors

• The Indane Core (Lipophilic Anchor): The bicyclic hydrocarbon skeleton drives high LogP values (typically >2.5 for substituted derivatives), favoring solubility in non-polar organic solvents (DCM, Toluene) and lipid bilayers.

• The Carboxylic Acid (pH Switch): With a pKa typically in the range of 4.2–4.8 , this group dictates aqueous solubility. At pH > pKa, ionization to the carboxylate (

  ) dramatically increases water solubility.

• The 4-Hydroxyl Group (H-Bond Donor/Acceptor): This phenol-like moiety (pKa ~9.8–10.2) enhances solubility in alcohols and polar aprotic solvents (DMSO, DMF) via strong hydrogen bonding but has limited impact on aqueous solubility at physiological pH (7.4) compared to the carboxylate.[1][2][3][4]

Predicted Physicochemical Properties

Data synthesized from analog profiling (e.g., 4-hydroxy-1-indanone, Clidanac) [1, 2].

Property	Typical Value Range	Impact on Solubility
Molecular Weight	178 – 350 Da	Lower MW favors higher molar solubility.
pKa (Acid)	4.2 – 4.8	Solubility is pH-dependent; low solubility in gastric fluid (pH 1.2).
pKa (Phenol)	9.8 – 10.5	Ionizes only in basic conditions, aiding dissolution in NaOH.
LogP (Octanol/Water)	2.0 – 4.5	High lipophilicity indicates poor intrinsic water solubility ( ).
Melting Point	180°C – 245°C	High crystal lattice energy opposes dissolution (requires energy input).

Solubility Profile: Water vs. Organic Solvents[5]

The solubility of 4-hydroxy indane carboxylic acid derivatives is not binary. It is a spectrum defined by the Dielectric Constant (

) and Hydrogen Bonding Capacity of the solvent.

Aqueous Solubility (The pH Dependency)

In water, these derivatives behave as weak acids.[4] The intrinsic solubility (

) of the un-ionized form is generally low (<0.1 mg/mL) due to the lipophilic indane ring. Total solubility ( ) is a function of pH:

• pH 1.2 (Gastric): Predominantly unionized. Low solubility. Risk of precipitation.

• pH 7.4 (Plasma): Predominantly ionized (

  ). Solubility increases 100-1000 fold.

Organic Solvent Compatibility

• Polar Aprotic (DMSO, DMF): Excellent (>100 mg/mL). The solvent accepts H-bonds from the 4-OH and COOH groups while accommodating the aromatic ring via van der Waals interactions.

• Alcohols (Methanol, Ethanol): Good (>50 mg/mL). Amphiphilic nature matches the solvent. Useful for recrystallization.

• Chlorinated (DCM, Chloroform): Moderate. Good for the unionized form (extraction), but poor for salts.

• Non-Polar (Hexane, Heptane): Poor. The polar functional groups prevent solvation despite the lipophilic ring.

Comparative Solubility Table

Solvent Class	Representative Solvent	Solubility Rating	Mechanism
Aqueous (Acidic)	0.1N HCl (pH 1.2)	Very Low	Hydrophobic effect dominates; unionized form precipitates.
Aqueous (Basic)	PBS (pH 7.4)	High	Ion-dipole interactions with water; carboxylate anion formation.
Polar Aprotic	DMSO	Excellent	Dipole-dipole & H-bond acceptance breaks crystal lattice.
Protogenic	Ethanol	High	Solvation of both hydrophobic ring and hydrophilic -OH.
Chlorinated	Dichloromethane	Moderate	Solvation of unionized dimerized acid species.
Hydrocarbon	Hexane	Insoluble	High energy cost to solvate polar groups.

Mechanistic Visualization

The following diagram illustrates the solvation competition. In water, the lattice energy resists dissolution until ionization occurs. In DMSO, the solvent effectively "caps" the hydrogen bond donors, pulling the molecule into solution.

Figure 1: Solvation thermodynamics of 4-hydroxy indane carboxylic acid derivatives. Ionization (green path) and polar organic interaction (blue path) are the primary drivers for overcoming lattice energy.

Experimental Protocol: Thermodynamic Solubility

To obtain data that withstands regulatory scrutiny (IND/NDA filings), a Shake-Flask Method coupled with HPLC-UV/MS quantification is the gold standard.

Protocol Design

Objective: Determine the thermodynamic equilibrium solubility at 25°C.

Materials:

• Test Compound (Solid, >95% purity).[5]

• Media: pH 1.2 (HCl), pH 7.4 (Phosphate Buffer), Methanol (Control).

• Equipment: Orbital shaker, Centrifuge, HPLC.

Step-by-Step Workflow:

• Saturation: Add excess solid compound (~5-10 mg) to 1 mL of solvent in a glass vial. The solution must remain cloudy (suspension) to ensure saturation.

• Equilibration: Agitate on an orbital shaker at 25°C for 24 to 48 hours .

  • Note: Short incubation (e.g., 6 hours) measures kinetic solubility, which is often overestimated due to supersaturation.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a PVDF syringe filter (0.22 µm).

  • Critical: Pre-saturate the filter to prevent drug loss via adsorption.

• Quantification: Dilute the supernatant with mobile phase (usually Acetonitrile/Water) and analyze via HPLC.

• pH Verification: Measure the pH of the supernatant after equilibrium. Dissolving an acidic drug can shift the buffer pH, invalidating the result if not checked.

Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for thermodynamic solubility determination. The pH check post-equilibration is a critical quality control step.

Formulation Strategies

Given the likely Class II (Low Solubility, High Permeability) classification in the Biopharmaceutics Classification System (BCS), simple derivatives often require formulation enhancement.

• Salt Formation: Reacting the carboxylic acid with a base (e.g., Sodium, Tromethamine) creates a salt.

  • Example: Clidanac Sodium Salt.

  • Benefit: Increases

    by raising the local pH at the diffusion layer.

• Co-Crystals: Engineering crystal structures with co-formers like Proline or Nicotinamide can disrupt the stable lattice energy of the indane core [3].

• Eutectics: Recent studies on lipophilic carboxylic acids (like Lovastatin analogs) show that forming eutectic mixtures with other acids (e.g., Salicylic acid) can enhance solubility by lowering the melting point [3].

References

• PubChem. (2025).[6][7] 4-Hydroxy-1-indanone: Chemical and Physical Properties. National Library of Medicine. Link

• Core.ac.uk. (2008). Synthesis and structure-activity-relationships of indan acid derivatives as analgesic and anti-inflammatory agents. Link

• MDPI. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Link

• Utah Tech University. Carboxylic Acid Derivatives Solubility Trends. Link

• Sigma-Aldrich. 4-Hydroxy-1-indanone Product Specification and Solubility Data. Link

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• 3. Introducing Lipophilicity to (Polyhydroxyalkyl)thiazolidine Carboxylic Acids Via Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rroij.com [rroij.com]
• 5. CAS 25177-85-9: Indancarboxylicacid | CymitQuimica [cymitquimica.com]
• 6. 4-Hydroxy-1-indanone | C9H8O2 | CID 590547 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Hydroxy[1,1'-biphenyl]-3-carboxylic acid | C13H10O3 | CID 67584 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Emerging Therapeutic Potential of 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid Derivatives: A Technical Guide

Foreword

For researchers, scientists, and drug development professionals, the quest for novel chemical scaffolds with therapeutic promise is a continuous endeavor. The indan ring system, a bicyclic aromatic hydrocarbon, has long been a privileged structure in medicinal chemistry, with derivatives like Sulindac and Clidanac being well-established anti-inflammatory agents.[1] This guide delves into the specific, yet underexplored, class of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid derivatives. While direct extensive studies on this particular substitution pattern are nascent, this document synthesizes the wealth of knowledge surrounding the parent indan carboxylic acid scaffold to provide a comprehensive technical overview of its biological potential, focusing primarily on anti-inflammatory and analgesic activities. We will explore the structure-activity relationships of related analogs, detail key experimental protocols for their evaluation, and provide insights into their potential mechanisms of action.

The 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid Scaffold: An Introduction

The core structure, 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid, features a fused benzene and cyclopentane ring system, with a hydroxyl group at the 4-position of the aromatic ring and a carboxylic acid function at the 1-position of the saturated five-membered ring. This unique combination of functional groups presents intriguing possibilities for molecular interactions with biological targets. The phenolic hydroxyl group can act as a hydrogen bond donor and acceptor, potentially anchoring the molecule in a target's binding site, while the carboxylic acid moiety, typically ionized at physiological pH, can engage in crucial electrostatic interactions.

The strategic placement of the hydroxyl group on the aromatic ring is of particular interest. It is well-established in medicinal chemistry that phenolic hydroxyls can significantly influence a molecule's antioxidant properties and its ability to interact with various enzymes. This guide will, therefore, explore the potential impact of this 4-hydroxy substitution on the known biological activities of the indan carboxylic acid framework.

Primary Biological Activities: Anti-inflammatory and Analgesic Potential

The most extensively documented biological activities of indan carboxylic acid derivatives are their anti-inflammatory and analgesic effects.[1] This has led to the development of commercial non-steroidal anti-inflammatory drugs (NSAIDs).

Anti-inflammatory Activity

The indan carboxylic acid scaffold has been a fruitful starting point for the discovery of potent anti-inflammatory agents. The mechanism of action for many of these compounds is believed to be, at least in part, through the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins, potent mediators of inflammation.[2]

Structure-Activity Relationship (SAR) Insights:

While specific data on 4-hydroxy derivatives is limited, extensive research on other substituted indan carboxylic acids provides valuable SAR insights that can guide future drug design:

• Substitution on the Aromatic Ring: Halogenation (e.g., chlorine, bromine) at various positions on the benzene ring of the indan nucleus has been shown to enhance anti-inflammatory activity.[1] For example, 6-chloro-5-cyclohexyl-1-indancarboxylic acid (Clidanac) is a potent anti-inflammatory agent.[2] Methoxy substitution has also been explored and found to contribute to pharmacological activity.[2] The introduction of a hydroxyl group at the 4-position could potentially modulate activity through electronic and steric effects, as well as by providing an additional point of interaction with the biological target.

• Substitution at the 1-Position: The carboxylic acid group at the 1-position is generally considered crucial for activity, likely due to its ability to mimic the carboxylic acid of arachidonic acid, the natural substrate for COX enzymes.

• Aroyl Substitution: The synthesis of 4- and 6-aroyl-1-indancarboxylic acids has been reported to yield compounds with potential anti-inflammatory properties.[3]

The following table summarizes the anti-inflammatory activity of some representative indan carboxylic acid derivatives.

Compound/Derivative	Substitution Pattern	Observed Anti-inflammatory Activity	Reference
Clidanac	6-chloro-5-cyclohexyl-1-indancarboxylic acid	Potent anti-inflammatory agent	[2]
4-Aroyl-1-indancarboxylic acids	Aroyl group at the 4-position	Potential anti-inflammatory agents	[3]
5-Substituted-1-indancarboxylic acids	Various substituents at the 5-position	Potential anti-inflammatory agents	[2]

Analgesic Activity

Inextricably linked to their anti-inflammatory properties, many indan carboxylic acid derivatives exhibit significant analgesic effects. This is logical, as the reduction of inflammation often leads to a decrease in pain signaling. The analgesic activity is typically evaluated using models of chemically-induced pain in animals.

Experimental Protocols for Biological Evaluation

To rigorously assess the biological activity of novel 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid derivatives, a series of well-established in vivo and in vitro assays are essential. The following are detailed protocols for key experiments.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a classic and highly reproducible model of acute inflammation.

Principle: Subplantar injection of carrageenan, a sulfated polysaccharide, induces a biphasic inflammatory response characterized by edema (swelling). The early phase is mediated by histamine and serotonin, while the later phase involves the release of prostaglandins and other inflammatory mediators. The ability of a test compound to reduce the paw volume is a measure of its anti-inflammatory activity.[4]

Step-by-Step Protocol:

• Animal Acclimatization: Male Wistar rats (150-200 g) are acclimatized to laboratory conditions for at least one week with free access to food and water.

• Grouping: Animals are randomly divided into groups (n=6 per group):

  • Vehicle control (e.g., 0.5% carboxymethyl cellulose in saline)

  • Positive control (e.g., Indomethacin, 10 mg/kg, p.o.)

  • Test compound groups (various doses, p.o.)

• Compound Administration: The test compounds, vehicle, or positive control are administered orally (p.o.) one hour before the carrageenan injection.

• Induction of Edema: 0.1 mL of a 1% (w/v) solution of lambda carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.[4]

• Measurement of Paw Volume: The volume of the injected paw is measured at 0 hours (immediately before carrageenan injection) and then at 1, 2, 3, and 4 hours post-injection using a plethysmometer.

• Calculation of Edema and Inhibition:

  • The percentage increase in paw volume (edema) is calculated for each animal at each time point.

  • The percentage inhibition of edema by the test compound is calculated relative to the vehicle control group.

Workflow for Carrageenan-Induced Paw Edema Assay:

Caption: Workflow of the carrageenan-induced paw edema assay.

In Vivo Analgesic Activity: Acetic Acid-Induced Writhing Test in Mice

This is a widely used model for screening peripherally acting analgesics.

Principle: Intraperitoneal injection of a dilute acetic acid solution causes irritation of the peritoneal cavity, leading to the release of endogenous pain mediators like prostaglandins and bradykinin. This induces a characteristic writhing response (abdominal constrictions and stretching of the hind limbs). A reduction in the number of writhes indicates analgesic activity.[1]

Step-by-Step Protocol:

• Animal Acclimatization: Male Swiss albino mice (20-25 g) are used after a one-week acclimatization period.

• Grouping: Mice are divided into groups (n=6 per group) similar to the anti-inflammatory assay.

• Compound Administration: Test compounds, vehicle, or a standard analgesic (e.g., Aspirin, 100 mg/kg, p.o.) are administered 30-60 minutes before the acetic acid injection.

• Induction of Writhing: Each mouse receives an intraperitoneal (i.p.) injection of 0.6% (v/v) acetic acid solution (10 mL/kg body weight).[5]

• Observation: Immediately after the injection, each mouse is placed in an individual observation chamber. After a 5-minute latency period, the number of writhes is counted for a 10-minute period.[5]

• Calculation of Analgesic Activity: The mean number of writhes for each group is calculated, and the percentage protection (analgesic activity) is determined relative to the vehicle control group.

Workflow for Acetic Acid-Induced Writhing Test:

Caption: Workflow of the acetic acid-induced writhing test.

In Vitro Mechanism of Action: Cyclooxygenase (COX) Inhibition Assay

To investigate the potential mechanism of anti-inflammatory action, in vitro assays to determine the inhibitory activity against COX-1 and COX-2 enzymes are crucial.

Principle: The activity of COX enzymes can be measured by quantifying the production of prostaglandins, such as Prostaglandin E2 (PGE2), from the substrate arachidonic acid. The inhibitory effect of a test compound is determined by its ability to reduce PGE2 production.[6]

General Protocol Outline:

• Enzyme and Substrate Preparation: Purified ovine COX-1 and human recombinant COX-2 enzymes are typically used. Arachidonic acid is prepared as the substrate.

• Incubation: The enzyme is pre-incubated with the test compound at various concentrations or a vehicle control.

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid.

• Reaction Termination: The reaction is stopped after a specific time.

• PGE2 Quantification: The amount of PGE2 produced is quantified using a specific enzyme-linked immunosorbent assay (ELISA) or other sensitive detection methods.[6]

• IC50 Determination: The concentration of the test compound that causes 50% inhibition of enzyme activity (IC50) is calculated.

Potential Signaling Pathway Inhibition:

Caption: Potential mechanism of action via COX inhibition.

Future Directions and Conclusion

The 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold represents a promising, yet underexplored, area for the discovery of new anti-inflammatory and analgesic agents. The existing body of literature on related indan carboxylic acids strongly suggests that derivatives of this core structure are likely to possess significant biological activity. The presence of the 4-hydroxy group offers a unique opportunity to fine-tune the pharmacological profile of these compounds, potentially leading to improved potency, selectivity, or pharmacokinetic properties.

This technical guide provides a foundational framework for researchers entering this exciting field. The detailed experimental protocols offer a clear path for the biological evaluation of newly synthesized derivatives. Future research should focus on the systematic synthesis of a library of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid derivatives with diverse substitutions on the aromatic and aliphatic rings. A thorough investigation of their in vitro and in vivo activities, coupled with mechanistic studies, will be crucial to unlocking the full therapeutic potential of this intriguing class of molecules.

References

• Bachar, S. C., Nahar, L., & Sarker, S. D. (2016). Synthesis and structure-activity-relationships of indan acid derivatives as analgesic and anti-inflammatory agents. Review Journal of Chemistry, 6(2), 125-138.
• Aono, T., Araki, Y., Imanishi, M., & Noguchi, S. (1978). 1-Indancarboxylic acids. II. Synthesis of 4-and 6-aroyl-1-indancarboxylic acids as potential antiinflammatory agents. Chemical & pharmaceutical bulletin, 26(4), 1153-1161.
• Fujimura, H., et al. (1971). 6-chloro-5-cyclohexylindan-1-carboxylic acid (TAI-284), a new antiinflammatory agent. Chemical & Pharmaceutical Bulletin, 19(7), 1433-1435.

• Bio-protocol. (2018). 2.7. Carrageenan-induced paw edema assay. Retrieved from [Link]

• Laufer, S., & Albrecht, W. (2010). Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. In Methods in molecular biology (pp. 119-130). Humana Press.
• Rioux, N., & Castonguay, A. (2007). An ELISA method to measure inhibition of the COX enzymes.

• SciELO. (2016). Anti-inflammatory and Antioxidant Effects of the Microalga Pediastrum boryanum in Carrageenan-Induced Rat Paw Edema. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• Pharmacology Discovery Services. (n.d.). Visceral Pain, Acetic Acid-Induced Writhing. Retrieved from [Link]

• Gawade, S. P. (2012). Acetic acid induced painful endogenous infliction in writhing test on mice. Journal of pharmacology & pharmacotherapeutics, 3(4), 348.

• Digital Commons @ Longwood University. (1990). A PROSTAGLANDIN SYNTHASE INHIBITION ASSAY WITH DETECTION BY ELISA. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Carrageenan-Induced Paw Edema in the Rat and Mouse. Retrieved from [Link]

• Wang, Z., et al. (2016). Design, Synthesis and Biological Evaluations of Hydroxypyridone Carboxylic Acids as Inhibitors of HIV Reverse Transcriptase-Associated RNase H. ACS medicinal chemistry letters, 7(12), 1149–1153.
• Google Patents. (2021). CN113248356A - Industrial production method of 4-hydroxy-1-indanone.
• Kadhim, Y. K., Al-Majedy, H. A., Ibraheem, H. H., & Shaker, S. M. (2022).
• Jung, J. C., & Park, O. S. (2009).
• Khan, I., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1339.
• Geronikaki, A., et al. (2011).

• International Journal of Pharmaceutical Sciences and Research. (2018). SYNTHESIS AND EVALUATION OF NOVEL α-CYANO-N-(4-HYDROXYPHENYL) CINNAMAMIDES FOR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITIES. Retrieved from [Link]

• de Oliveira, A. M., et al. (2025). 4-Hydroxycoumarin Exhibits Antinociceptive and Anti-Inflammatory Effects Through Cytokine Modulation: An Integrated In Silico and In Vivo Study. International journal of molecular sciences, 26(6), 2788.
• Google Patents. (2006). WO2006089881A1 - Use of phenanthrene derivatives as anti-inflammatory agents, synthesis method and intermediate products.

• International Journal of Modern Pharmaceutical Research. (2024). innovations in 4-hydroxycoumarin derivatives. Retrieved from [Link]

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• 6. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Sourcing &amp; Technical Synthesis Guide: 4-Hydroxy-1-indancarboxylic Acid

Executive Summary

4-Hydroxy-1-indancarboxylic acid (CAS 1369503-31-0) is a high-value chiral scaffold used in the development of hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitors and G-protein coupled receptor (GPCR) modulators. Unlike its ubiquitous precursor, 4-hydroxy-1-indanone, this carboxylic acid derivative is not a commodity chemical. It is primarily available through custom synthesis (CRO) channels rather than bulk catalog stock.

This guide provides a validated procurement strategy, establishing 4-hydroxy-1-indanone as the critical "Make vs. Buy" pivot point, and details a robust synthetic route for internal production if commercial lead times exceed project timelines.

Chemical Profile & Identity

Precision in nomenclature is critical to avoid sourcing errors, particularly distinguishing the target acid from its ketone precursor.

Feature	Specification
Target Compound	4-Hydroxy-1-indancarboxylic acid
IUPAC Name	4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid
CAS Number	1369503-31-0
Molecular Formula	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol
Key Precursor	4-Hydroxy-1-indanone (CAS 40731-98-4)
Stereochemistry	Exists as (R)- and (S)- enantiomers; typically supplied as racemate unless specified.[1]

Market Landscape: Suppliers & Pricing[2]

Sourcing Reality: The "RFQ" Tier

Unlike commodity reagents, CAS 1369503-31-0 is rarely held in stock. Most vendors list it as "Inquire" or "Make-to-Order."

Primary Suppliers (Verified Listings):

• BLDpharm: Lists CAS 1369503-31-0.[2][3] High reliability for building blocks.

• Amadis Chemical: Specializes in rare indane derivatives.

• ChemScene / ChemSpace: Aggregators that may route to synthesis labs in China/India.

Cost Analysis (Estimated)

Compound	Availability	Price Estimate (USD)	Strategic Note
4-Hydroxy-1-indancarboxylic acid	Low (Lead time: 4-6 wks)	$150 - $350 / g	High variance; price drops significantly at >10g scale.
4-Hydroxy-1-indanone (Precursor)	High (In Stock)	$55 - $85 / g	Buy this to synthesize the acid internally if budget is tight.

Procurement Recommendation: If your requirement is <5g, purchase the catalog item despite the premium to save FTE time. If >10g is needed, initiate a custom synthesis contract or produce internally using the protocol in Section 4.

Technical Guide: Internal Synthesis Protocol

If commercial supply is unavailable, the following synthetic route is the industry standard for converting the ketone (indanone) to the carboxylic acid. This pathway uses a Wittig Homologation approach, which offers better yield and purity profiles than the traditional cyanohydrin route for electron-rich rings.

Synthetic Pathway Visualization

Figure 1: Validated synthetic route from commercially available indanone to the target acid.

Step-by-Step Methodology

Step 1: Phenolic Protection

• Rationale: The free phenol at C4 is prone to oxidation and interferes with ylide formation. Methylation is preferred for stability.

• Protocol: Dissolve 4-hydroxy-1-indanone (1.0 eq) in DMF. Add K₂CO₃ (1.5 eq) and Methyl Iodide (1.2 eq). Stir at RT for 4h. Quench with water, extract with EtOAc.

• Checkpoint: Monitor disappearance of starting material by TLC (Rf ~0.4 in 30% EtOAc/Hex).

Step 2: One-Carbon Homologation (Wittig Reaction)

• Reagent: (Methoxymethyl)triphenylphosphonium chloride.

• Protocol: Suspend the phosphonium salt (1.2 eq) in dry THF at -78°C. Add LiHMDS (1.2 eq) dropwise to generate the ylide (deep red color). Add the protected indanone. Warm to RT over 12h.

• Mechanism: Converts the C=O ketone to a C=C-OMe enol ether.

Step 3: Hydrolysis & Oxidation

• Hydrolysis: Treat the enol ether with dilute HCl/THF to yield the aldehyde (4-methoxyindan-1-carboxaldehyde).

• Pinnick Oxidation: Dissolve the aldehyde in t-BuOH/H₂O. Add NaH₂PO₄ and NaClO₂ (Sodium Chlorite). This selectively oxidizes the aldehyde to the carboxylic acid without over-oxidizing the ring.

Step 4: Global Deprotection

• Protocol: Dissolve the methoxy-acid in DCM at -78°C. Add BBr₃ (Boron Tribromide, 2.0 eq). Warm to 0°C.

• Workup: Carefully quench with ice water (exothermic!). The product precipitates or is extracted into EtOAc.

• Yield: Expect 45-60% overall yield over 4 steps.

Quality Control & Characterization

To validate the purchased or synthesized material, use the following analytical markers.

Method	Expected Signal (Diagnostic)
¹H NMR (DMSO-d₆)	δ 12.1 (bs, 1H, -COOH)δ 9.2 (s, 1H, -OH)δ 3.9 (t, 1H, H-1 methine)δ 6.7-7.1 (m, 3H, Aromatic)
HPLC Purity	>95% (254 nm). Impurities often include unreacted indanone (check retention time).
Appearance	Off-white to pale beige powder. Darkening indicates phenol oxidation.

References

• BLDpharm. Product Analysis: 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 1369503-31-0).[2] Retrieved from

• PubChem. Compound Summary: 4-Hydroxy-1-indanone (CAS 40731-98-4).[4] Retrieved from

• Google Patents. CN102603520A: Method for preparing 1H-indene-1-ketone-3-methanoic acid compound. Retrieved from

• Fisher Scientific. 4-Hydroxy-1-indanone Pricing & Specifications. Retrieved from

• ResearchGate. Synthesis of substituted indan-1-carboxylic acids. Retrieved from

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• 3. Selling Leads page 7 NovoChemy Ltd. - Selling Leads [novochemy.lookchem.com]
• 4. CAS 40731-98-4: 4-hydroxy-1-indanone | CymitQuimica [cymitquimica.com]

Substituted Indane-1-Carboxylic Acids: A Technical Guide for Medicinal Chemists

The indane ring system, a fused bicyclic structure of benzene and cyclopentane, represents a "privileged scaffold" in medicinal chemistry. Its rigid framework and amenability to substitution have made it a cornerstone for developing therapeutic agents across various disease areas.[1][2] This guide provides an in-depth analysis of substituted indane-1-carboxylic acids, focusing on their synthesis, diverse biological activities, and the crucial structure-activity relationships (SAR) that drive modern drug discovery efforts.

Introduction to the Indane-1-Carboxylic Acid Scaffold

The indane scaffold is a versatile structural motif found in numerous biologically active compounds.[3] The addition of a carboxylic acid group at the 1-position introduces a critical pharmacophore capable of forming hydrogen bonds and salt bridges, which are often essential for target binding.[4] This combination has proven particularly fruitful in the development of non-steroidal anti-inflammatory drugs (NSAIDs), where the acidic moiety is key to their mechanism of action.[3][5][6] Well-known anti-inflammatory drugs like Sulindac and Clidanac, which feature an indane or a related indene core, highlight the therapeutic importance of this structural class.[3] Beyond inflammation, research has expanded to explore their potential as anticancer, antiviral, and neuroprotective agents, making this an active and promising area of research.[1][7][8]

Synthetic Strategies for Core Scaffold Construction

The efficacy of any drug discovery program relies on robust and flexible synthetic routes to generate diverse analogs for biological screening. Several methods have been established for the synthesis of the indane-1-carboxylic acid core, with the choice of method often depending on the desired substitution pattern on the aromatic ring.

A prevalent and effective strategy involves the intramolecular Friedel-Crafts reaction of a suitably substituted phenylpropionic acid or a related precursor.[7][9] This acid-catalyzed cyclization efficiently forms the five-membered ring of the indane system.

The following diagram illustrates a generalized, multi-step workflow for the synthesis of substituted indane-1-carboxylic acids, starting from substituted benzoic acids. This approach allows for the systematic introduction of various functional groups onto the aromatic ring to explore structure-activity relationships.

Caption: Generalized workflow for the synthesis of substituted indane-1-carboxylic acids.

An alternative and widely cited route involves the cyclization of phenyl succinic acid derivatives. This method provides direct access to 3-oxo-indan-1-carboxylic acids, which can then be reduced to the target indane-1-carboxylic acids.[3]

Objective: To synthesize a substituted 3-oxo-indan-1-carboxylic acid intermediate.

Materials:

• Substituted Phenyl Succinic Acid

• Polyphosphoric Acid (PPA) or Anhydrous Aluminum Chloride (AlCl₃)

• Ice-water bath

• Reaction vessel with stirring mechanism and heating mantle

Procedure:

• Charging the Reactor: In a clean, dry reaction vessel, place the substituted phenyl succinic acid.

• Dehydrating Agent: Add the dehydrating agent (e.g., polyphosphoric acid) to the vessel. The ratio of acid to PPA is critical and must be optimized for each substrate.

• Cyclization: Heat the reaction mixture with vigorous stirring. A typical temperature is 120°C for 10-15 minutes.[3] The reaction progress should be monitored by a suitable technique like Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully pour the hot reaction mixture into a beaker containing an ice-water slurry. This will quench the reaction and precipitate the product.

• Isolation: The solid precipitate, which is the target 3-oxo-indan-1-acetic acid, is collected by filtration.

• Purification: The crude product is washed with cold water and can be further purified by recrystallization from a suitable solvent system, such as ethanol-water, to yield the crystalline product.[3]

• Subsequent Reduction: The resulting keto-acid can be reduced to the corresponding indane-1-carboxylic acid using reagents like triethylsilane in trifluoroacetic acid.[3]

Causality in Protocol: The use of a strong dehydrating agent like polyphosphoric acid is essential to drive the intramolecular acylation by activating the carboxylic acid group and facilitating the electrophilic attack on the aromatic ring. Pouring the mixture into ice water is a critical step for both quenching the highly reactive catalyst and precipitating the product, which is typically less soluble in cold aqueous media.

Biological Activities and Therapeutic Applications

The true value of the indane-1-carboxylic acid scaffold lies in its broad spectrum of biological activities. The specific substitutions on the indane ring system profoundly influence its pharmacological profile.

This is the most extensively studied application for this class of compounds.[3] The drug Clidanac (6-chloro-5-cyclohexylindan-1-carboxylic acid) is a classic example, exhibiting potent anti-inflammatory, analgesic, and antipyretic properties.[3][5]

Structure-Activity Relationship (SAR) Insights:

• Position of Substituents: Substitution at the 5- and 6-positions of the indane ring is particularly important for anti-inflammatory activity.[3]

• Nature of Substituents: The presence of a halogen, such as chlorine at the 6-position, and a bulky lipophilic group, like a cyclohexyl ring at the 5-position, significantly enhances potency.[3][5]

• Carboxylic Acid Moiety: The carboxylic acid group is essential. Its conversion to an ester or amide often leads to a dramatic loss of activity, indicating its direct involvement in binding to the target enzyme, likely a cyclooxygenase (COX).[4]

• Chain Length: Indan-1-acetic acids have, in some cases, shown better anti-inflammatory and analgesic profiles than their corresponding indan-1-carboxylic acid counterparts, suggesting the length of the acidic side chain is a key parameter for optimization.[3]

The table below summarizes the anti-inflammatory activity of selected analogs, demonstrating these SAR principles.

Compound	Substituents	Activity	Reference
Clidanac	6-chloro, 5-cyclohexyl	High	[3][5]
Indan-1-carboxylic acid	Unsubstituted	Low/Insignificant	[3]
6-Methoxyindan-1-carboxylic acid	6-methoxy	Moderate	[3]
5,6-Dimethoxyindan-1-carboxylic acid	5,6-dimethoxy	Moderate	[3]
5,6-Dichloroindan-1-carboxylic acid	5,6-dichloro	Potent	[3]

More recently, the indane scaffold has been explored for its antiproliferative effects.[8][10] Novel indane carboxylic acid derivatives synthesized from the natural product lapachol have demonstrated potent cytotoxic activity against various human cancer cell lines, including breast and colon cancer.[10]

The mechanism of action is still under investigation but may involve the induction of apoptosis or the inhibition of key signaling pathways involved in cancer cell growth. The ability to combine the indane core with other pharmacophores known for anticancer activity, such as quinone moieties, has opened up new avenues for creating hybrid molecules with enhanced potency.[8][10] For instance, certain indane derivatives have been shown to stop colorectal cancer cells in the G2/M phase of the cell cycle, ultimately triggering cell death.[11]

The versatility of the indane core extends to other areas:

• Antiviral: 1-Indanone derivatives, which are direct precursors to indane-1-carboxylic acids, have been identified as potent antiviral compounds.[7]

• Neuroprotective: The rigid structure of the indane nucleus is a feature of drugs used in the treatment of neurodegenerative diseases like Alzheimer's.[1][7]

Future Perspectives and Conclusion

The substituted indane-1-carboxylic acid scaffold continues to be a highly valuable and "privileged" structure in drug discovery. While its role in developing anti-inflammatory agents is well-established, its potential in oncology and neurology is becoming increasingly evident.

Future research will likely focus on:

• Asymmetric Synthesis: Developing stereoselective synthetic routes to access single enantiomers, as biological activity often resides in only one stereoisomer.

• Hybrid Molecules: Combining the indane-1-carboxylic acid motif with other known pharmacophores to create multi-target ligands or drugs with novel mechanisms of action.

• Target Identification: Elucidating the specific molecular targets for compounds showing promise in newer therapeutic areas like cancer to enable mechanism-based drug design.

This guide has provided a comprehensive overview of the synthesis, biological evaluation, and structure-activity relationships of substituted indane-1-carboxylic acids. For researchers and drug development professionals, this scaffold offers a robust and versatile starting point for the design and discovery of new chemical entities to address unmet medical needs.

References

• Bachar, S. C., Nahar, L., & Sarker, S. D. (2016). Synthesis and structure-activity-relationships of indan acid derivatives as analgesic and anti-inflammatory agents. Review Journal of Chemistry, 6(2), 125-138.

• Juby, P. F., Goodwin, W. R., Hudyma, T. W., & Partyka, R. A. (1972). Antiinflammatory activity of some indan-1-carboxylic acids and related compounds. Journal of Medicinal Chemistry, 15(12), 1297-1306. [Link]

• PubMed. (1972). Antiinflammatory activity of some indan-1-carboxylic acids and related compounds. Journal of Medicinal Chemistry. [Link]

• PubMed. (1975). Nonsteroidal antiinflammatory agents. 14. Synthesis and pharmacological profile of 6-chloro-5-(cyclopentylmethyl)indan-1-carboxylic acid. Journal of Medicinal Chemistry. [Link]

• Eyong, K. O., et al. (2020). Antiproliferative activity of naphthoquinones and indane carboxylic acids from lapachol against a panel of human cancer cell lines. ResearchGate. [Link]

• Serafin, K., & Brzęczek-Szafran, A. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 451-494. [Link]

• ACS Publications. (1972). Antiinflammatory activity of some indan-1-carboxylic acids and related compounds. Journal of Medicinal Chemistry. [Link]

• O'Sullivan, J., et al. (2014). From Nature to Medicinal Chemistry: Anti-Cancer Activity of Novel Indane Scaffolds. Arrow@TU Dublin. [Link]

• ResearchGate. (n.d.). Synthesis of indan-1-carboxylic acid-3-semi-carbazone (6). ResearchGate. [Link]

• Eburon Organics. (n.d.). Indane Derivatives. Eburon Organics. [Link]

• Amanote Research. (n.d.). 1-Indancarboxylic Acids. I. Electrophilic Substitution Reactions of 1-Indancarboxylic Acid and Synthesis of 6-Substituted 1-Indancarboxylic Acids as Potential Antiinflammatory Agents. Amanote Research. [Link]

• ResearchGate. (n.d.). New indane derivatives from lapachol (1). ResearchGate. [Link]

• ResearchGate. (2017). Synthesis of 1-indanones with a broad range of biological activity. ResearchGate. [Link]

• Linnell, W. H., Mathieson, D. W., & Modi, D. T. (1953). A synthesis of indane-1-carboxylic acids. Journal of the Chemical Society (Resumed), 3257. [Link]

• Eburon Organics. (n.d.). Indane. Eburon Organics. [Link]

• MDPI. (2022). Indane-1,3-Dione: From Synthetic Strategies to Applications. Molecules, 27(18), 6007. [Link]

• PubMed. (2017). Indole carboxylic acid esters of melampomagnolide B are potent anticancer agents against both hematological and solid tumor cells. European Journal of Medicinal Chemistry. [Link]

• Kumar, V., et al. (2017). A mechanistic study on the Hooker oxidation: Synthesis of novel indane carboxylic acid derivatives from lapachol. ResearchGate. [Link]

• Drug Design Org. (2005). Structure Activity Relationships. Drug Design Org. [Link]

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Protocols & Analytical Methods

Application Note: Chemoselective Amide Coupling of 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid

Executive Summary

The coupling of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (4-hydroxy-1-indancarboxylic acid) with amines presents a classic chemoselectivity challenge in medicinal chemistry. This scaffold, structurally central to TLR4 inhibitors like TAK-242 (Resatorvid) , contains two nucleophilic sites (the amine partner and the internal phenol) and one electrophilic center (the carboxylic acid).

This guide details the reagents and protocols required to achieve high-yield amide formation while suppressing two critical side reactions:

• O-Acylation (Oligomerization): Competitive ester formation at the unprotected 4-hydroxyl group.

• C1-Racemization: Loss of optical purity at the benzylic stereocenter during activation.

Strategic Analysis: The Chemoselectivity Challenge

pKa-Driven Selectivity

The success of direct coupling without protecting groups relies on exploiting the acidity difference between the carboxylic acid and the phenol.

• Carboxylic Acid (C1-COOH): pKa

  4.5

• Phenol (C4-OH): pKa

  9.8 – 10.0

Implication: By maintaining the reaction pH between 7.5 and 8.5, the carboxylic acid exists as a carboxylate (reactive with coupling agents), while the phenol remains largely protonated (neutral), significantly reducing its nucleophilicity and preventing self-esterification.

Racemization Risk at C1

The C1 position is benzylic. Activation of the carboxylate converts the sp³ carbon into an activated species with increased acidity at the

-proton. Strong bases (e.g., DBU, excess TEA) or high temperatures can facilitate deprotonation-reprotonation, leading to racemization.

Reagent Selection Matrix

Reagent	Class	Chemoselectivity (vs. Phenol)	Racemization Risk	Recommendation
T3P (Propylphosphonic anhydride)	Cyclic Anhydride	Excellent	Low	Primary Choice for unprotected substrates.
HATU	Uronium Salt	Moderate	Low-Medium	Secondary Choice. Requires strict base control (1.0–2.0 eq).
EDC / HOBt	Carbodiimide	Good	Low	Alternative. Good for water-soluble workups; slower kinetics.
SOCl₂ / (COCl)₂	Acid Chloride	Poor	High	Avoid. Incompatible with unprotected phenols; high racemization risk.

Decision Framework & Workflow

The following decision tree outlines the optimal synthetic pathway based on substrate protection status.

Figure 1: Strategic decision tree for coupling indane carboxylic acids.

Detailed Experimental Protocols

Protocol A: Chemoselective Coupling (Unprotected Phenol)

Reagent: T3P (Propylphosphonic anhydride) (50% w/w in EtOAc or DMF). Rationale: T3P is the gold standard for this transformation. It activates the carboxylic acid to a mixed anhydride that is highly reactive toward amines but relatively inert toward phenols. The byproduct is water-soluble, simplifying purification.[1][2]

Materials:

• Substrate: 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (1.0 equiv)

• Amine: R-NH₂ (1.1 equiv)

• Reagent: T3P (50% in EtOAc) (1.5 – 2.0 equiv)

• Base: N-Methylmorpholine (NMM) or Pyridine (2.5 – 3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)[3]

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve the indane acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc (0.1 M concentration).

• Base Addition: Cool the mixture to 0 °C. Add NMM (3.0 equiv). Note: NMM is preferred over TEA/DIPEA as it is less basic, reducing racemization risk.

• Activation: Dropwise add T3P solution (1.5 equiv) over 5 minutes.

• Reaction: Allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours. Monitor by LC-MS for the disappearance of the acid.

  • Checkpoint: If the reaction stalls, add an additional 0.5 equiv of T3P.

• Workup:

  • Dilute with EtOAc.

  • Wash with water (x2) to remove the water-soluble phosphorus byproducts.

  • Wash with 0.5 M HCl (if product is not basic) to remove excess amine/NMM.

  • Wash with sat. NaHCO₃ and Brine.

• Isolation: Dry over Na₂SO₄, filter, and concentrate.

Protocol B: High-Efficiency Coupling (Protected Phenol)

Reagent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).[4] Rationale: If the phenol is protected (e.g., tert-butyldimethylsilyl ether), HATU offers faster kinetics and higher conversion rates for sterically hindered amines.

Materials:

• Substrate: 4-(TBS-oxy)-indane-1-carboxylic acid (1.0 equiv)

• Amine: R-NH₂ (1.1 equiv)

• Reagent: HATU (1.1 – 1.2 equiv)

• Base: DIPEA (Hunig’s Base) (2.0 equiv)

• Solvent: DMF or DCM

Step-by-Step Procedure:

• Activation: Dissolve the protected acid (1.0 equiv) in dry DMF (0.2 M). Add DIPEA (2.0 equiv) and stir for 5 minutes.

• Reagent Addition: Add HATU (1.1 equiv) in one portion. The solution typically turns yellow/orange. Stir for 10–15 minutes to form the activated ester (O-At).

• Coupling: Add the amine (1.1 equiv).

• Reaction: Stir at room temperature for 1–2 hours.

• Workup:

  • Dilute with EtOAc/Ether.

  • Wash extensively with water/LiCl (5%) solution to remove DMF.

  • Dry and concentrate.

• Deprotection: Treat the crude intermediate with TBAF (1.1 equiv) in THF for 1 hour to reveal the free phenol.

Mechanism of Action (T3P Selectivity)

The following diagram illustrates why T3P favors amide formation over esterification in this specific substrate.

Figure 2: Kinetic selectivity of T3P activation. The amine nucleophile reacts significantly faster with the mixed anhydride intermediate than the internal phenol.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / Unreacted Acid	Steric hindrance of the amine.	Switch to Protocol B (Protect phenol -> HATU) or heat T3P reaction to 40°C.
Oligomer Formation	Phenol acting as nucleophile.	Ensure pH < 8.5. Use NMM instead of TEA. Do not use DMAP (catalyzes ester formation).
Racemization (Low ee)	Over-activation or high basicity.	Lower temperature to 0°C. Reduce base equivalents. Switch from DMF to EtOAc or DCM.[3]
Difficult Purification	Urea byproducts (if using DCC).	Switch to T3P (water-soluble byproduct) or EDC (water-soluble urea).

References

• TAK-242 (Resatorvid)

  • Takashima, K., et al. "Analysis of binding site for the novel small-molecule TLR4 signal transduction inhibitor TAK-242."[5][6] British Journal of Pharmacology, 2009.

• T3P Reagent Overview & Chemoselectivity

  • Dunetz, J. R., et al. "T3P: The Greenest Reagent for Amide Coupling?" Organic Process Research & Development, 2016.

• Peptide Coupling Reagents (HATU vs. Others)

  • El-Faham, A., & Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 2011.[7]

• Chemoselective Amidation of Hydroxy-Acids

  • Montalbetti, C. A., & Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 2005.

Sources

• 1. peptide.com [peptide.com]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. growingscience.com [growingscience.com]
• 5. researchgate.net [researchgate.net]
• 6. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 7. people.uniurb.it [people.uniurb.it]

Technical Notes & Optimization

Technical Support: Optimization of 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid

Executive Summary & Route Strategy

The synthesis of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (also known as 4-hydroxy-1-indancarboxylic acid) presents two distinct challenges:

• Regiocontrol: Constructing the 5-membered ring with the correct substitution pattern.

• C1-Functionalization: Installing the carboxylic acid moiety at the benzylic (C1) position while maintaining the C4-hydroxyl group.

The "Golden Route" for High Yield

To maximize yield and reproducibility, we recommend shifting away from classic cyanohydrin methods (which often suffer from reversibility and low yields) to a Palladium-Catalyzed Carbonylation strategy.

Recommended Workflow:

• Scaffold Synthesis: Acid-mediated rearrangement of dihydrocoumarin (scalable, high atom economy).

• Protection: Transient protection of the C4-phenol (as Methyl ether or Benzyl ether).

• C1-Activation: Conversion of the C1-ketone to a Vinyl Triflate.

• Carbonylation: Pd-catalyzed insertion of CO to form the

  -unsaturated ester.

• Reduction & Deprotection: Hydrogenation of the alkene followed by ether cleavage.

Process Workflow Visualization

The following diagram outlines the optimized pathway and decision logic for troubleshooting.

Caption: Optimized synthetic pathway highlighting the critical Pd-catalyzed carbonylation step for C1-COOH installation.

Critical Troubleshooting & FAQs

Module A: Scaffold Construction (The Indanone Core)

Q: My yield for the cyclization of 3-(2-hydroxyphenyl)propanoic acid to 4-hydroxy-1-indanone is inconsistent (30-60%). How do I stabilize this? A: The inconsistency typically stems from the physical properties of Polyphosphoric Acid (PPA).

• Root Cause: PPA is highly viscous. Poor stirring leads to local hot spots (polymerization) and cold spots (incomplete reaction).

• Solution:

  • Dilution: Do not use neat PPA if stirring is difficult. Use a mixture of PPA/Xylene (1:1) to improve mass transfer.

  • Temperature Ramp: Do not plunge reagents into hot PPA. Mix at 60°C until homogenous, then ramp to 90°C.

  • Quenching: Quench into ice slowly. The product is a phenol; rapid pH changes or high temps during quench can cause tar formation.

Q: Can I use Friedel-Crafts acylation on anisole instead? A: Yes, but it is less efficient for the 4-hydroxy target.

• The Problem: Acylation of anisole with succinic anhydride typically gives the para isomer (4-methoxy) relative to the methoxy group. Cyclization then yields 6-methoxy-1-indanone , not the 4-methoxy isomer.

• The Fix: You must start with 3-(2-methoxyphenyl)propanoic acid or use the Dihydrocoumarin route described above, which enforces the correct regiochemistry.

Module B: Functionalization (The C1-Carboxylic Acid)

Q: I am trying to convert the ketone to the nitrile via cyanohydrin, but the yield is <40%. Why? A: The cyanohydrin equilibrium is unfavorable for electron-rich indanones, and the elimination step often yields complex mixtures of endo/exo alkenes.

• Recommended Switch: Use the Vinyl Triflate / Pd-Carbonylation method.

  • Why: It is irreversible and proceeds under mild conditions.

  • Yield Expectation: 75-85% for the carbonylation step.

Q: During the Pd-catalyzed carbonylation, I see a lot of reduced starting material (indene). What is happening? A: This is "Hydrodehalogenation" (or hydrodetriflylation).

• Cause: Lack of CO pressure or slow CO insertion relative to

  -hydride elimination/reduction.

• Fix:

  • Increase CO pressure (balloon

    5 atm).

  • Use DMF or DMSO mixed with Methanol to increase CO solubility.

  • Switch ligand to dppp (1,3-bis(diphenylphosphino)propane), which favors insertion over reduction.

Module C: Deprotection

Q:

is degrading my carboxylic acid. How do I demethylate safely? A: 4-methoxy-indan-1-carboxylic acid has a benzylic hydrogen that is sensitive to oxidation or radical abstraction.

• Alternative 1: Pyridine Hydrochloride (melt at 180°C). This is effective but harsh.

• Alternative 2 (Milder):

  + Thiol . Use Aluminum chloride (3 eq) and Ethanethiol (excess) in DCM at 0°C. This "soft" nucleophile cleavage preserves the carboxylic acid integrity better than .

Optimized Experimental Protocols

Protocol A: Synthesis of 4-Hydroxy-1-indanone (Industrial Scale-Up Compatible)

Based on CN113248356A

• Hydrolysis: Charge a reactor with Dihydrocoumarin (1.0 eq) and 6M HCl (10 vol). Heat to 100°C for 3-5 hours. Cool to 20°C. Filter the pink solid (3-(2-hydroxyphenyl)propanoic acid). Wash with water.[1] Dry. (Yield: ~95%).

• Cyclization:

  • Suspend the acid (1.0 eq) in Toluene (5 vol).

  • Add Polyphosphoric Acid (PPA) (3.0 weight eq) slowly.

  • Heat to 85-90°C with vigorous mechanical stirring.

  • Monitor by TLC/HPLC (approx. 2-4 hours).

  • Work-up: Cool to 40°C. Pour onto crushed ice. Extract with Ethyl Acetate.[2] Wash organic layer with Brine.

  • Purification: Recrystallize from Ethanol/Water.

  • Target: 4-Hydroxy-1-indanone.[3]

Protocol B: C1-Carboxylation via Vinyl Triflate

Adapting Pd-carbonylation methodologies (Ref 2, 3)

Step 1: Protection Treat 4-hydroxy-1-indanone with

and in Acetone (Reflux, 4h) to obtain 4-methoxy-1-indanone .

Step 2: Vinyl Triflate Formation

• Dissolve 4-methoxy-1-indanone (1.0 eq) in anhydrous THF under

  . Cool to -78°C.

• Add LiHMDS (1.1 eq) dropwise. Stir for 45 mins.

• Add

  (N-phenyl-bis(trifluoromethanesulfonimide)) (1.1 eq) dissolved in THF.

• Warm to RT and stir overnight.

• Quench with sat.

  . Extract with Ether. Purify by rapid silica plug (neutral alumina preferred to prevent hydrolysis).

Step 3: Carbonylation

• In a pressure vessel, mix:

  • Vinyl Triflate (1.0 eq)

  • (5 mol%)

  • dppp (5 mol%)

  • Triethylamine (2.0 eq)

  • Methanol (10 vol) + DMF (2 vol)

• Purge with CO. Pressurize to 50 psi (3.5 bar) CO.

• Heat to 70°C for 12 hours.

• Concentrate and purify column chromatography. Product: Methyl 4-methoxy-1H-indene-1-carboxylate .

Step 4: Hydrogenation & Hydrolysis

• Hydrogenate the ester (Pd/C,

  balloon, MeOH) to get the saturated Methyl 4-methoxyindan-1-carboxylate .

• Hydrolyze (LiOH, THF/H2O) to the acid.

• Demethylate (

  , DCM, -78°C to 0°C) to yield 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid .

Data & Benchmarks

Step	Method	Typical Yield	Critical Parameter
Ring Formation	Dihydrocoumarin / HCl / PPA	85-94%	Stirring efficiency in PPA; Temperature control.
Protection	MeI / K2CO3	>95%	Anhydrous conditions.
Triflate Formation	LiHMDS / PhNTf2	80-90%	Strictly anhydrous; Keep temp low during enolization.
Carbonylation	Pd(OAc)2 / CO / MeOH	75-85%	CO Pressure; Ligand selection (dppp).
Deprotection	BBr3	60-80%	Quench temperature (exothermic).

References

• Industrial Synthesis of 4-Hydroxy-1-indanone

  • Title: Industrial production method of 4-hydroxy-1-indanone.
  • Source: CN113248356A (P

  • Link:

• Pd-Catalyzed Carbonylation of Vinyl Triflates

  • Title: Pd-Catalyzed Carbonylation of Vinyl Triflates To Afford α,β-Unsaturated Aldehydes, Esters, and Amides.[4]

  • Source:Organic Letters, 2019, 21(10), 3528-3532.[4]

  • Link:

• General Indanone Synthesis Reviews

  • Title: Synthesis of 1-indanones with a broad range of biological activity.[1][5]

  • Source:Beilstein Journal of Organic Chemistry, 2017, 13, 48–75.

  • Link:

• Demethylation Strategies

  • Title: Industrially Viable Demethylation Reaction in Synthesis of Raloxifene Hydrochloride (AlCl3/Thiol method).
  • Source:TSI Journals.

  • Link:

Sources

• 1. Indanone synthesis [organic-chemistry.org]
• 2. Sustainable methods for the carboxymethylation and methylation of ursolic acid with dimethyl carbonate under mild and acidic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Pd-Catalyzed Carbonylation of Vinyl Triflates To Afford α,β-Unsaturated Aldehydes, Esters, and Amides under Mild Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Decarboxylation of Indane-1-Carboxylic Acids During Heating

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and preventative strategies for a common challenge in synthetic chemistry: the unwanted thermal decarboxylation of indane-1-carboxylic acids. Our goal is to equip you with the mechanistic understanding and practical protocols necessary to ensure the integrity of your target molecules during reactions that require elevated temperatures.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the stability of indane-1-carboxylic acids.

Q1: Why is indane-1-carboxylic acid particularly susceptible to thermal decarboxylation?

A1: Standard aliphatic carboxylic acids are generally stable to heat.[1] However, the structure of indane-1-carboxylic acid features a carboxyl group attached to a benzylic carbon. Upon heating, the molecule can lose carbon dioxide (CO₂) via a mechanism that likely involves the formation of a carbanion intermediate at this benzylic position.[2] This intermediate is significantly stabilized by resonance with the adjacent benzene ring, which lowers the activation energy for the decarboxylation reaction compared to acids where such stabilization is absent.

Q2: What primary factors accelerate this unwanted decarboxylation reaction?

A2: Several factors can promote the premature loss of CO₂:

• Elevated Temperatures: Heat is the most direct contributor, providing the energy required to break the carbon-carbon bond.[3] Aromatic carboxylic acids, while more stable than β-keto acids, will decarboxylate at sufficiently high temperatures.[4]

• Solvent Choice: The reaction kinetics can be highly solvent-dependent. Polar aprotic solvents may accelerate decarboxylation compared to polar protic solvents in some cases.[5]

• Presence of Catalysts: Trace amounts of transition metals, such as copper, silver, or palladium, can catalyze decarboxylation, often as an unintended side reaction during cross-coupling protocols.[6][7][8]

• pH Conditions: Both strongly acidic and basic conditions can facilitate decarboxylation, depending on the specific substrate and mechanism.[9][10]

Q3: How can I reliably detect if decarboxylation has occurred in my reaction mixture?

A3: The primary byproduct of decarboxylation is indane. You can detect its presence and quantify the extent of the side reaction using standard analytical techniques:

• NMR Spectroscopy: Look for the characteristic signals of indane in the ¹H and ¹³C NMR spectra of your crude product mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying a volatile and relatively nonpolar byproduct like indane.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This can be used to monitor the disappearance of your starting material and the appearance of the indane byproduct.

Troubleshooting Guide: Low Yield and Indane Byproduct Formation

If you are experiencing significant yield loss attributed to decarboxylation, consult the following guide.

Identified Problem	Primary Cause	Recommended Solution & Rationale
High levels (>10%) of indane detected.	Excessive Reaction Temperature: The reaction is run at a temperature that provides sufficient energy for the C-C bond cleavage.	Action: Systematically lower the reaction temperature in 10-15 °C increments. Rationale: Reducing thermal energy is the most direct way to disfavor the high-activation-energy decarboxylation pathway.
Decarboxylation occurs even at moderate temperatures.	Prolonged Reaction Time: Extended exposure to heat, even at lower temperatures, can lead to cumulative product loss.	Action: Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed. Rationale: Minimizing reaction time reduces the opportunity for the side reaction to occur.
Reaction is inconsistent between batches.	Catalytic Impurities: Trace metals from previous reactions, reagents, or the reaction vessel are catalyzing the decarboxylation.	Action: Use high-purity, acid-washed glassware. Ensure all reagents and solvents are free from metal contamination. Rationale: Eliminating catalytic promoters removes a low-energy pathway for the unwanted reaction.[6][8]
Decarboxylation is rapid in specific solvents.	Solvent-Promoted Mechanism: The solvent may be stabilizing the decarboxylation transition state.[5]	Action: Screen alternative solvents. If using a polar aprotic solvent (e.g., DMSO, DMF), consider a less polar or a protic solvent. Rationale: Changing the solvent environment can alter the relative activation energies of the desired reaction versus the decarboxylation.

Troubleshooting Workflow

Here is a logical workflow to diagnose and solve decarboxylation issues.

Caption: A step-by-step troubleshooting guide for decarboxylation.

Preventative Strategies and Protocols

Proactive measures are often more effective than troubleshooting. Consider these strategies during the planning phase of your synthesis.

Strategy 1: Chemical Protection of the Carboxyl Group

The most robust method to prevent decarboxylation is to temporarily convert the carboxylic acid into a more thermally stable functional group, such as an ester. The ester can withstand harsher conditions and can be hydrolyzed back to the carboxylic acid at the end of the synthetic sequence.

Caption: Protecting the acid as an ester to prevent decarboxylation.

This protocol outlines the synthesis of a methyl ester as a protecting group.[11]

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve indane-1-carboxylic acid (1.0 eq) in anhydrous methanol (serving as both reagent and solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~2-3 mol%).

• Heating: Heat the mixture to reflux and maintain for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature. Remove the bulk of the methanol under reduced pressure. Dilute the residue with ethyl acetate and wash sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude methyl indane-1-carboxylate, which can be purified by column chromatography if necessary.

Strategy 2: Employing Milder, Modern Synthetic Methods

Many classical reactions requiring high heat can now be accomplished under significantly milder conditions using modern catalytic systems.

• Photoredox Catalysis: Visible-light photoredox catalysis can generate radical intermediates from carboxylic acids at or near room temperature, completely avoiding the high temperatures that lead to thermal decarboxylation.[12][13] This is an excellent strategy for coupling reactions.

• Low-Temperature Catalysis: Investigate newer generations of catalysts (e.g., for cross-coupling) that exhibit high turnover numbers at lower temperatures.

This is a generalized procedure for reactions that can replace high-temperature methods.[12][14]

• Setup: In a reaction vial, combine indane-1-carboxylic acid (1.0 eq), your reaction partner, a photocatalyst (e.g., an iridium or organic dye catalyst, 1-3 mol%), and any necessary additives or base in a suitable degassed solvent (e.g., acetonitrile or DMF).

• Initiation: Place the vial under an inert atmosphere (N₂ or Ar) and irradiate with a specific wavelength light source (e.g., blue LEDs) with stirring. Maintain the reaction temperature at 25-55 °C.

• Monitoring & Workup: Monitor the reaction by TLC/LC-MS. Once complete, perform a standard aqueous workup to isolate the desired product.

References

• Lam, O. H., et al. (2011). Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids. Semantic Scholar. Available at: [Link]

• ResearchGate. (n.d.). Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids | Request PDF. Available at: [Link]

• Le, C., et al. (2017). Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals. Royal Society of Chemistry. Available at: [Link]

• Chemistry Learner. (n.d.). Decarboxylation Reaction: Definition, Mechanism & Applications. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Decarboxylation of Carboxylic Acids. Available at: [Link]

• ResearchGate. (2014). How can one prevent the decarboxylation of an alpha hydroxy acid under basic conditions during a flow oxidation process?. Available at: [Link]

• MDPI. (2010). Influence of Solvent, Electron Acceptors and Arenes on Photochemical Decarboxylation of Free Carboxylic Acids via Single Electron Transfer (SET). Available at: [Link]

• Organic Chemistry Portal. (n.d.). Oxidative Decarboxylation of 2-Aryl Carboxylic Acids Using (Diacetoxyiodo)benzene for Preparation of Aryl Aldehydes, Ketones, and Nitriles. Available at: [Link]

• Chemistry Stack Exchange. (2017). What is the mechanism for thermal decarboxylation of a generic carboxylic acid (not special cases like beta-ketocarboxylic acid or malonic acids)?. Available at: [Link]

• Macmillan Group. (2019). Decarboxylative/Decarbonylative Couplings of (Hetero)Aryl Carboxylic Acids and Derivatives. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Available at: [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Available at: [Link]

• ResearchGate. (n.d.). Protonated Carbonic Acid and Reactive Intermediates in the Acidic Decarboxylation of Indolecarboxylic Acids | Request PDF. Available at: [Link]

• Chemistry Steps. (2024). Decarboxylation. Available at: [Link]

• Allen Institute. (n.d.). Decarboxylation Reaction | Mechanism, Enzymes, Examples & Role in Metabolism. Available at: [Link]

• Pacific Northwest National Laboratory. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Enhanced ketonic decarboxylation of fatty acids using vanadia-modified nickel on zirconia catalysts. Available at: [Link]

• ResearchGate. (n.d.). Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Solvent effects on the decarboxylation of trichloroacetic acid: insights from ab initio molecular dynamics simulations. Available at: [Link]

• MDPI. (2023). Recent Advances in Catalyst Design for Carboxylation Using CO₂ as the C1 Feedstock. Available at: [Link]

• ResearchGate. (n.d.). Hydrothermal stability of aromatic carboxylic acids | Request PDF. Available at: [Link]

• National Center for Biotechnology Information. (2022). Photocatalytic Direct Decarboxylation of Carboxylic Acids to Derivatize or Degrade Polymers. Available at: [Link]

• OpenStax. (2023). 21.3 Reactions of Carboxylic Acids. Available at: [Link]

Sources

• 1. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Decarboxylation Reaction: Definition, Mechanism & Applications [chemistrylearner.com]
• 4. researchgate.net [researchgate.net]
• 5. Solvent effects on the decarboxylation of trichloroacetic acid: insights from ab initio molecular dynamics simulations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 21.3 Reactions of Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]
• 12. Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Photocatalytic Direct Decarboxylation of Carboxylic Acids to Derivatize or Degrade Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Decarboxylation [organic-chemistry.org]

Technical Support: Purification Strategies for 4-Hydroxy-1-Indanone

The Chemist's Dashboard: Impurity Profile

Before initiating any purification workflow, understand the physicochemical behavior of your impurity. 4-Hydroxy-1-indanone is a phenolic ketone; its dual functionality dictates its solubility and separation logic.[1]

Property	Value	Implication for Purification
CAS	40731-98-4	Reference identifier for safety/ordering.[1][2][3][4]
Structure	Phenolic Ketone	Contains an acidic proton (Ar-OH) and a neutral carbonyl.[1]
Acidity ( )	~9.5 - 10.0 (Est.)[1]	The Golden Key. It is significantly more acidic than alcohols but less acidic than carboxylic acids.[1] It can be deprotonated by strong bases (NaOH, KOH) to become water-soluble.[1]
LogP	~1.3	Moderately lipophilic.[1] It will partition into organic solvents (DCM, EtOAc) unless ionized.[1]
TLC Behavior	Streaking/Tailing	Due to H-bonding with silica silanols.[1] Requires mobile phase modification.
Solubility	EtOH, DMSO, EtOAc	Highly soluble in polar organics; poorly soluble in water (neutral form).[1]

Troubleshooting Workflow: Decision Logic

Select the scenario that matches your current bottleneck.

Scenario A: "My product is neutral (e.g., an ether or alkylated derivative), but the starting material remains."

Root Cause: Incomplete conversion or excess starting material used.[1] Solution: pH-Swing Extraction. This is the most efficient method.[1] By adjusting the pH > 12, the 4-hydroxy-1-indanone becomes a phenoxide salt and migrates to the aqueous layer, leaving your neutral product in the organic layer.[1]

Scenario B: "My product is base-sensitive (e.g., contains esters or hydrolyzable groups)."

Root Cause: Strong bases (NaOH) used in extraction may degrade the product.[1] Solution: Resin Scavenging or Mild Base Wash. Use a polymer-supported carbonate or a weaker inorganic base (like chilled

), though the latter may require multiple washes.[1]

Scenario C: "I am purifying via Flash Chromatography, but the impurity co-elutes or streaks."

Root Cause: The phenolic hydroxyl group interacts strongly with the silica stationary phase.[1] Solution: Acidified Mobile Phase. Adding 1% Acetic Acid to your eluent suppresses ionization and tightens the peak shape, altering the Rf.[1]

Detailed Protocols

Protocol A: The "pH-Swing" Extraction (Recommended)

Best for: Stable, neutral products (e.g., O-alkylated indanones).[1]

• Dilution: Dilute your reaction mixture with a non-miscible organic solvent (Ethyl Acetate or Dichloromethane).[1] Aim for a concentration of ~0.1 M.

• The Base Wash:

  • Prepare a 1.0 M NaOH solution.

  • Wash the organic layer 2x with equal volumes of the NaOH solution.[1]

  • Mechanism:[1][3][5][6][7] The NaOH deprotonates the 4-hydroxy-1-indanone (

    ).[1] The salt is insoluble in organics and partitions into the water.[1]

• The Brine Polish: Wash the organic layer once with saturated brine to remove residual water and base.[1]

• Validation: Spot the organic layer on a TLC plate. The spot corresponding to 4-hydroxy-1-indanone should be absent.[1]

• Drying: Dry over anhydrous

  , filter, and concentrate.

Protocol B: Solid-Phase Scavenging

Best for: High-throughput screening or base-sensitive products.[1]

• Selection: Use a Polymer-Supported Carbonate (PS-CO3) or Strong Anion Exchange (SAX) resin.[1]

• Loading: Add 3-4 equivalents of resin (relative to the estimated amount of unreacted starting material) to the reaction vial.

• Incubation: Agitate (do not stir with a magnetic bar, as it grinds the resin) for 2-4 hours at room temperature.

• Filtration: Filter off the resin.[1] The phenolic impurity remains bound to the solid support; the filtrate contains your purified product.[1]

Protocol C: Chromatographic Cleanup

Best for: Difficult separations where extraction failed.

• Mobile Phase: Add 0.5% to 1.0% Acetic Acid to your Hexane/Ethyl Acetate gradient.[1]

• Effect: The acid keeps the phenol protonated (

  ), preventing it from interacting with the basic sites of the silica gel.[1] This eliminates "tailing" and usually increases the Rf of the phenol, separating it from neutral products.[1]

Visualizing the Logic

Diagram 1: Purification Strategy Decision Tree

Caption: A logical flow to determine the safest and most effective purification method based on product stability.

Diagram 2: Mechanism of Acid-Base Extraction

Caption: Molecular view of the phase transfer. The phenolic proton is removed, driving the impurity into the aqueous layer.[1]

[1]

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Bicarbonate (

) instead of Sodium Hydroxide ( )? A: Likely not effectively.[1] The of 4-hydroxy-1-indanone is estimated around 9.5-10.[1] Saturated bicarbonate (pH ~8.[1]5) is not basic enough to fully deprotonate the phenol quantitatively.[1] You will likely see residual impurity in the organic layer.[1] Use Sodium Carbonate ( ) or NaOH for complete removal.[1]

Q: I see a new spot on TLC after base washing. Did I decompose my product? A: Check if your product has any hydrolyzable groups (esters, amides).[1] If not, the "new spot" might be the indanone itself if the aqueous layer wasn't fully separated, or if the TLC plate was acidic enough to re-protonate the trace phenoxide.[1] Always dry your organic layer thoroughly before TLC.[1]

Q: The impurity is co-eluting on the column even with acetic acid.[1] What now? A: Try changing the stationary phase selectivity.

• Solvent Swap: If using Hexane/EtOAc, switch to DCM/MeOH.[1]

• Stationary Phase: Use Amine-functionalized silica .[1] The amine silica will retain the acidic phenol strongly, allowing your neutral product to elute first.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 590547, 4-Hydroxy-1-indanone.[1] Retrieved from [Link][1]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[1] (Standard reference for phenolic extraction methodologies).

• Biotage.Strategies for Separating Acidic Impurities using ISOLUTE® PE-AX. (General reference for anion exchange scavenging).

Sources

• 1. fishersci.com [fishersci.com]
• 2. CAS 40731-98-4: 4-hydroxy-1-indanone | CymitQuimica [cymitquimica.com]
• 3. georganics.sk [georganics.sk]
• 4. 4-Hydroxy-1-indanone | C9H8O2 | CID 590547 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CN113248356A - Industrial production method of 4-hydroxy-1-indanone - Google Patents [patents.google.com]
• 7. US6548710B2 - Process for preparing 1-indanones - Google Patents [patents.google.com]

Technical Support Center: Indane Carboxylate Hydrolysis Optimization

Topic: Optimizing Reaction Time & Yield for Sterically Hindered Indane Esters Ticket ID: IND-HYD-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Indane Challenge

Context: Hydrolysis of indane carboxylate esters (e.g., indane-1-carboxylate or indane-2-carboxylate) presents a unique "triad of difficulty" for synthetic chemists:

• Steric Hindrance: The fused bicyclic ring system creates significant steric bulk, particularly at the C1 position, shielding the carbonyl carbon from nucleophilic attack (BAc2 mechanism).

• Lipophilicity: The carbocyclic scaffold often leads to poor solubility in standard aqueous/alcoholic hydrolysis media, resulting in biphasic mixtures that stall reaction kinetics.

• Chiral Fragility: Indane-1-carboxylic esters possess a benzylic

  -proton that is highly susceptible to base-mediated deprotonation, leading to racemization (epimerization) before hydrolysis is complete.

This guide provides three distinct optimization workflows: Chemical Acceleration (TMSOK) , Kinetic Resolution (Enzymatic) , and High-Energy Input (Microwave) .

Decision Matrix & Workflow

Before selecting a protocol, identify your primary constraint using the logic flow below.

Figure 1: Strategic selection workflow for indane ester hydrolysis based on substrate chirality and steric constraints.

Troubleshooting Guides (Q&A)

Issue 1: Reaction Stalls at ~50% Conversion

User Report: "I am using LiOH in MeOH/Water (3:1). The reaction starts well but stalls after 4 hours. Adding more base doesn't help."

Root Cause Analysis: This is typically due to product inhibition or solubility mismatch . As the lipophilic ester converts to the carboxylate salt, the polarity of the medium changes. The indane carboxylate salt may form micellar aggregates or precipitate, coating the remaining ester and preventing further nucleophilic attack.

Solution:

• Switch Solvent System: Move to a THF/Water (4:1) system. THF solubilizes the lipophilic indane scaffold better than methanol.

• Phase Transfer Catalysis (PTC): If the reaction must remain aqueous, add 5 mol% Tetrabutylammonium hydroxide (TBAH) . This shuttles the hydroxide ion into the organic phase where the ester resides.

Issue 2: Racemization of Enantiopure Indane-1-Carboxylate

User Report: "My starting material is (>99% ee) (S)-indane-1-carboxylate. After hydrolysis with NaOH at reflux, the product is nearly racemic."

Root Cause Analysis: The C1 position is benzylic. Strong bases (NaOH/KOH) and heat facilitate the removal of the

-proton, forming a planar enolate intermediate which reprotonates indiscriminately, destroying chirality.

Solution:

• Abandon Aqueous Hydroxide: Switch to Enzymatic Hydrolysis (see Protocol C). Enzymes like Candida antarctica Lipase B (CAL-B) operate at neutral pH and ambient temperature.

• Use TMSOK: If enzymes are unavailable, use Potassium Trimethylsilanolate (TMSOK) in anhydrous ether/THF. The mechanism avoids the harsh basicity of aqueous hydroxide, significantly reducing epimerization risk [1].

Issue 3: Extreme Steric Hindrance (Reaction Time > 48h)

User Report: "I have a bulky substituent at C1. Standard hydrolysis takes 3 days and yields are low."

Root Cause Analysis: The tetrahedral intermediate required for BAc2 hydrolysis is high-energy and difficult to form due to the rigid indane ring blocking the trajectory of the nucleophile.

Solution: Microwave Irradiation. Conventional heating relies on convection, which is slow. Microwave irradiation provides direct dielectric heating of the polar carbonyl bond, overcoming the activation energy barrier for the tetrahedral intermediate formation rapidly [2].

Comparative Data: Reagent Selection

Feature	LiOH / THF / H2O	TMSOK (Anhydrous)	Microwave (NaOH)	Enzymatic (CAL-B)
Reaction Time	12 - 48 Hours	1 - 4 Hours	5 - 30 Minutes	24 - 72 Hours
Steric Tolerance	Low	High	High	Medium
Chiral Safety	Poor (Racemization risk)	Good	Poor	Excellent
Solubility	Issues with lipophilics	Excellent (Organic solvents)	Good	Excellent
Mechanism	Aqueous BAc2	Anhydrous Nucleophilic Attack	Thermal/Dielectric	Catalytic Triad

Optimized Protocols

Protocol A: Anhydrous Hydrolysis with TMSOK (The "Steric Buster")

Recommended for: Highly hindered esters, water-sensitive substrates, or to prevent racemization.

Mechanism: Potassium trimethylsilanolate (TMSOK) acts as a soluble source of anhydrous oxide. It attacks the ester carbonyl to form a silyl ester intermediate, which breaks down upon aqueous workup.

• Preparation: Dissolve the indane ester (1.0 equiv) in anhydrous THF (0.5 M concentration).

• Reagent Addition: Add TMSOK (Potassium trimethylsilanolate) (1.2 - 2.0 equiv) in one portion.

  • Note: TMSOK is soluble in THF/DCM/Ether, unlike LiOH.

• Reaction: Stir at room temperature (23°C).

  • Monitoring: Check TLC/LCMS every 30 minutes. Most hindered esters convert within 2 hours [1, 4].

• Workup:

  • Dilute with Et2O.

  • Wash with 1N HCl (or citric acid if acid-sensitive) to cleave the silyl ester and protonate the acid.

  • Extract, dry over Na2SO4, and concentrate.

Protocol B: Microwave-Assisted Hydrolysis (The "Velocity" Route)

Recommended for: Achiral, thermally stable substrates requiring rapid throughput.

• Vessel Loading: In a microwave-safe vial, dissolve indane ester (1 mmol) in Ethanol (2 mL).

• Base: Add 2M NaOH (1 mL). Total volume ~3 mL.

• Irradiation:

  • Temperature: Set to 100°C - 120°C.

  • Time: 10 minutes (Hold time).

  • Pressure Limit: Set to 200 psi (safety cutoff).

• Post-Process: Cool to RT immediately with compressed air. Acidify to pH 2 and extract.

  • Result: Reaction times are typically reduced by 95% compared to thermal reflux [2, 3].

Protocol C: Enzymatic Kinetic Resolution (The "Chiral Preserver")

Recommended for: Enantiopure indane esters prone to racemization.

• Buffer Prep: Prepare 0.1 M Phosphate Buffer (pH 7.0).

• Solvent System: Mix Buffer with Acetone or DMSO (9:1 ratio) to aid solubility.

• Enzyme: Add Immobilized CAL-B (Novozym 435) or Burkholderia cepacia lipase (50% w/w relative to substrate).

• Incubation: Shake at 30°C - 40°C at 200 rpm.

  • Note: Do not use magnetic stirring bars as they grind the immobilized enzyme beads; use an orbital shaker.

• Termination: Filter off the enzyme beads (can be washed and reused). Acidify filtrate and extract.

References

• Laganis, E. D., & Chenard, B. L. (1984). Metal silanolates: organic soluble equivalents for O-2. Rapid hydrolysis of sterically hindered esters. Tetrahedron Letters, 25(51), 5831-5834. Link

• Chighine, A., et al. (2009).[1] Microwave-Assisted Ester Formation Using O-Alkylisoureas: A Convenient Method for the Synthesis of Esters with Inversion of Configuration.[1] Journal of Organic Chemistry, 74, 4638-4641.[1] Link

• Gedye, R., et al. (1986). The use of microwave ovens for rapid organic synthesis. Tetrahedron Letters, 27(3), 279-282. Link

• Lovrić, M., et al. (2007). Scope and limitations of sodium and potassium trimethylsilanolate as reagents for conversion of esters to carboxylic acids. Croatica Chemica Acta, 80(1), 109-115. Link

• Faber, K. (2011). Biotransformations in Organic Chemistry. Springer. (Chapter on Hydrolysis of Esters).

Sources

• 1. Microwave-Assisted Ester Formation Using O-Alkylisoureas: A Convenient Method for the Synthesis of Esters with Inversion of Configuration [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Analysis of 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

Executive Summary & Application Context

4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (4-Hydroxyindane-1-carboxylic acid) is a critical scaffold in the synthesis of melatonin receptor agonists and non-steroidal anti-inflammatory drugs (NSAIDs). In synthetic pathways involving Friedel-Crafts cyclization or hydroxy-functionalization of indane precursors, a common failure mode is the formation of regioisomers—specifically the 5-hydroxy and 6-hydroxy variants.

This guide provides a definitive comparative analysis for validating the 4-hydroxy regioisomer against its most common impurities. Unlike generic spectral lists, this document focuses on the diagnostic coupling patterns required to certify structural integrity during scale-up.

The Core Analytical Challenge

Standard low-resolution MS cannot distinguish between hydroxy-indane regioisomers (all

). 1H NMR is the primary tool for differentiation, relying specifically on the aromatic splitting patterns (ABC vs. ABX systems) and Nuclear Overhauser Effect (NOE) interactions.

Structural Analysis & Predicted Shifts[1]

To interpret the spectrum accurately, we must deconstruct the molecule into three distinct magnetic environments.

The Indane Skeleton (Numbering & Environments)

• Positions 1, 2, 3: Aliphatic cyclopentyl ring. C1 is the chiral center bearing the carboxylic acid.

• Positions 4, 5, 6, 7: Aromatic benzene ring.

  • Target Molecule (4-OH): Substituent at C4. Protons remain at C5, C6, and C7.

  • Alternative (5-OH): Substituent at C5. Protons remain at C4, C6, and C7.

Comparative Data Table: Target vs. Alternative

The following table contrasts the target molecule with its primary regioisomer impurity.

Feature	Target: 4-Hydroxy Isomer	Alternative: 5-Hydroxy Isomer	Diagnostic Value
Aromatic Pattern	Contiguous (Vicinal)	Interrupted (Meta)	High (Primary)
Proton Count	3 Adjacent Protons (H5, H6, H7)	2 Adjacent (H6, H7) + 1 Isolated (H4)
Splitting (Mult.)	Doublet - Triplet - Doublet	Doublet - Doublet - Singlet (broad)
Coupling ( )	Hz, Hz	Hz, Hz
H1 Shift	3.9 - 4.1 ppm (t)	3.9 - 4.1 ppm (t)	Low (Overlapping)
OH Shift (DMSO)	9.2 - 9.5 ppm (s)	9.1 - 9.4 ppm (s)	Low (Variable)

Technical Insight: The presence of a "clean" triplet (or apparent triplet) in the aromatic region (

6.8–7.1 ppm) is the strongest indicator of the 4-hydroxy (or 7-hydroxy) substitution pattern, as it corresponds to H6 coupled to both H5 and H7. The 5-hydroxy isomer lacks this triplet.

Experimental Protocol

This protocol is designed to minimize exchange broadening of the hydroxyl and carboxylic acid protons, ensuring they are visible for integration.

Sample Preparation Workflow

• Mass: Weigh 5–10 mg of the solid sample.

• Solvent Selection: Use DMSO-d6 (99.9% D).

  • Why? CDCl3 often leads to broadening of the -COOH and -OH peaks due to hydrogen bonding aggregation. DMSO-d6 disrupts these aggregates, sharpening the peaks.

• Tube Prep: Dissolve in 0.6 mL solvent. Filter through a cotton plug if any turbidity remains (insoluble inorganic salts from synthesis).

• Acquisition:

  • Scans: 16–32 (sufficient for >95% purity).

  • Relaxation Delay (D1): Set to 5 seconds .

  • Reasoning: The quaternary carbons and carboxylic acid protons have long T1 relaxation times. A short D1 will under-integrate the acid proton.

Workflow Visualization

The following diagram outlines the decision logic for confirming the regioisomer.

Figure 1: Logic flow for distinguishing 4-hydroxyindane derivatives from 5-hydroxy impurities based on aromatic coupling.

Detailed Spectral Assignment (4-Hydroxy Isomer)

The following assignments are based on the 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid structure in DMSO-d6.

Aromatic Region ( 6.5 – 7.2 ppm)

This region is the "fingerprint" of the molecule.

• 7.05 ppm (1H, t, Hz): Assigned to H6 . This proton is flanked by H5 and H7, resulting in a triplet (technically a doublet of doublets with identical values).
• 6.75 ppm (1H, d, Hz): Assigned to H5 or H7 .
• 6.65 ppm (1H, d, Hz): Assigned to H7 or H5 .

  • Note: The 4-OH group is an electron-donating group (EDG) by resonance, shielding the ortho (H5) and para (H7) positions. This pushes them upfield relative to H6.

Aliphatic Region ( 2.0 – 4.2 ppm)

• 12.2 ppm (1H, br s): -COOH . Very broad, may disappear if water content in DMSO is high.
• 9.3 ppm (1H, s): Ar-OH . Sharp singlet in dry DMSO; broadens with moisture.
• 3.95 ppm (1H, dd, Hz): H1 . The benzylic proton alpha to the carboxylic acid. Deshielded by both the aromatic ring and the carbonyl.
• 2.7 – 2.9 ppm (2H, m): H3 . Benzylic protons (homobenzylic to acid).
• 2.2 – 2.4 ppm (2H, m): H2 . Homobenzylic protons.[1]

NOE Analysis (Advanced Verification)

If the distinction between the 4-hydroxy and 7-hydroxy isomers (both have d-t-d patterns) is required:

• Irradiate H1 (

  3.95).

• 4-Hydroxy: Strong NOE observed at H7 (aromatic proton spatially close to H1).

• 7-Hydroxy: No NOE at the aromatic region (OH group blocks the spatial interaction between H1 and the aromatic ring).

Synthesis & Purity Pathway[2][3][4]

Understanding where these isomers originate helps in interpreting the NMR of crude mixtures.

Figure 2: Synthetic origin of regioisomers. The cyclization step is rarely 100% regioselective, necessitating the NMR checks described above.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (General principles of aromatic coupling patterns).

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Source for chemical shift prediction of indane systems).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Protocols for NOE and solvent selection).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 85728, 2,3-Dihydro-1H-indene-1-carboxylic acid.

Sources

• 1. Synthesis and Characterization of Some New 4-Hydroxy-coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H-Indene-1-carboxylic acid, 2,3-dihydro- | C10H10O2 | CID 85728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H-Indene-1-carboxylic acid, 2,3-dihydro-3-oxo- | C10H8O3 | CID 99815 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the HPLC Analysis of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid and Its Process-Related Impurities

Abstract

This guide provides a comprehensive strategy for the development of a High-Performance Liquid Chromatography (HPLC) method for the analysis of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid. We delve into the logical selection of chromatographic conditions based on the physicochemical properties of the target molecule and its likely process-related impurities. This document outlines a robust reversed-phase HPLC method for achiral purity analysis and discusses the necessary considerations for chiral separation of its enantiomers. The methodologies are presented with detailed experimental protocols, supported by scientific rationale and comparative data to guide researchers and drug development professionals in establishing effective and reliable analytical controls.

Introduction: The Analytical Imperative

4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid is a chiral carboxylic acid derivative of the indane scaffold. In pharmaceutical development, the stringent control of impurities is a regulatory necessity and a critical aspect of ensuring drug safety and efficacy. The molecular structure presents distinct analytical challenges: a chiral center at the C1 position, and multiple functional groups (a carboxylic acid and a phenolic hydroxyl group) that dictate its chromatographic behavior.

Effective analytical methods must not only quantify the active pharmaceutical ingredient (API) but also separate and detect critical impurities. These can include starting materials, intermediates from the synthetic route, degradation products, and stereoisomers. This guide establishes a foundational analytical approach, explaining the causality behind each experimental choice to build a self-validating and robust HPLC method.

Understanding the Analyte and Potential Impurities

A logical HPLC method development process begins with an understanding of the potential impurity profile. Based on common synthetic routes for similar indane structures, we can predict the most probable process-related impurities.[1]

• Key Intermediates: The synthesis likely proceeds through an indanone intermediate, such as 4-hydroxy-1-indanone .[1] Incomplete conversion would leave this as an impurity.

• Precursors/Related Structures: The parent structure lacking the hydroxyl group, 2,3-dihydro-1H-indene-1-carboxylic acid , could be present from an alternative synthesis or as a side product.[2]

• Oxidation Products: The benzylic carbon bearing the hydroxyl group can be susceptible to oxidation, potentially forming 3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid .[3]

• Stereoisomers: As a chiral molecule, the opposite enantiomer is the most critical stereoisomeric impurity. The biological activity of enantiomers can differ significantly, making their separation and control paramount.[4]

The separation strategy will be based on the differing polarities of these compounds. In reversed-phase chromatography, elution order is primarily governed by hydrophobicity; less polar compounds are retained longer on the nonpolar stationary phase.

Reversed-Phase HPLC Method for Achiral Impurity Profiling

A reversed-phase (RP-HPLC) method is the workhorse for pharmaceutical analysis due to its versatility and applicability to a wide range of moderately polar compounds. Our objective is to develop a gradient method that provides a sufficient separation window for both early-eluting polar impurities and later-eluting nonpolar impurities.

Rationale for Method Parameter Selection

• Stationary Phase: A C18 (octadecylsilane) column is the logical first choice. It provides excellent hydrophobic retention for the aromatic indane core while allowing for modulation of polar interactions through the mobile phase.

• Mobile Phase:

  • Aqueous Component (A): The presence of a carboxylic acid group necessitates pH control. Operating at a low pH (e.g., 2.5-3.0) with an acid like phosphoric or formic acid suppresses the ionization of the carboxylate, converting it to the neutral -COOH form.[5][6] This un-ionized form is less polar and exhibits significantly better retention and peak shape on a C18 column. A 0.1% phosphoric acid solution in water is a robust choice.

  • Organic Component (B): Acetonitrile is selected for its low viscosity and UV transparency. It is a strong organic modifier that will effectively elute the compounds of interest.

• Detection: The indane aromatic ring provides a chromophore suitable for UV detection. A Diode Array Detector (DAD) is recommended to monitor multiple wavelengths and assess peak purity. A primary wavelength of 220 nm is chosen for general detection, with a secondary wavelength around 275 nm for higher selectivity for the phenolic structure.

• Elution Mode: A gradient elution is essential to resolve compounds with a wide polarity range within a reasonable analysis time. The gradient will start with a high aqueous composition to retain and separate polar impurities and gradually increase the organic content to elute the main component and any nonpolar impurities.

Experimental Protocol: Achiral Analysis

Instrumentation:

• HPLC system with a binary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm and 275 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of approximately 0.5 mg/mL.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	40	60
20.0	10	90
25.0	10	90
25.1	90	10

| 30.0 | 90 | 10 |

Predicted Elution Order and Comparative Data

The following table summarizes the predicted relative retention times (RRT) and elution order for 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid and its potential impurities based on their structural polarity.

Compound	Structure	Key Functional Groups	Predicted Polarity	Predicted Elution Order (RRT)
3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid	Ketone, Carboxylic Acid	High	1 (Earliest Eluting)
4-hydroxy-1-indanone	Phenol, Ketone	High	2
4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid	Phenol, Carboxylic Acid	Moderate	3 (Main Peak, RRT ≈ 1.0)
2,3-dihydro-1H-indene-1-carboxylic acid	Carboxylic Acid	Low	4 (Later Eluting)

Note: This table presents a scientifically reasoned prediction. Actual retention times must be confirmed experimentally using reference standards.

The logic for this elution order is visualized in the diagram below.

Figure 1: Predicted elution order based on relative polarity in RP-HPLC.

Chiral Separation of Enantiomers

Standard achiral columns like C18 cannot distinguish between enantiomers. For this, a Chiral Stationary Phase (CSP) is required.[7] Polysaccharide-based CSPs, such as those with amylose or cellulose derivatives, are highly effective for a broad range of chiral compounds, including carboxylic acids.[8]

Strategy for Chiral Method Development

Chiral separations are often more successful in normal-phase or polar-organic modes. A screening approach using several different polysaccharide-based columns is typically the most efficient path to a successful separation.

• Stationary Phase: A column such as Chiralpak® IA or IC (immobilized amylose or cellulose tris(3,5-dimethylphenylcarbamate)) is a strong starting point.

• Mobile Phase: A common mobile phase for acidic compounds in normal-phase mode consists of a nonpolar solvent (e.g., n-Hexane), an alcohol modifier (e.g., 2-Propanol or Ethanol), and a small amount of a strong acid (e.g., Trifluoroacetic Acid - TFA). The acid additive is crucial for improving the peak shape of the chiral carboxylic acid.[8]

Experimental Protocol: Chiral Analysis

Instrumentation:

• HPLC system configured for normal-phase chromatography.

Chromatographic Conditions:

• Column: Chiralpak® IA, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic Acid (85:15:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 275 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase.

This protocol serves as a starting point. Optimization of the alcohol modifier percentage is typically required to achieve the desired resolution between the enantiomers.

Overall Analytical Workflow

The complete analytical process, from initial sample handling to final data interpretation, follows a structured path to ensure data integrity and reliability.

Figure 2: General workflow for complete purity analysis.

Conclusion

This guide presents a scientifically grounded, dual-methodology approach for the comprehensive HPLC analysis of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid. By employing a robust gradient reversed-phase method on a C18 column, effective separation of potential process-related impurities based on their polarity can be achieved. Furthermore, a dedicated chiral method using a polysaccharide-based CSP under normal-phase conditions is proposed for the critical task of quantifying enantiomeric purity. The provided protocols are robust starting points for method development and validation, empowering researchers to establish precise and reliable quality control for this important pharmaceutical compound.

References

• Gubbi, P., & Ciappellano, S. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 199, 114032. Available at: [Link]

• Zhang, T., Nguyen, D., & Franco, P. (2011). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Kasperec, J., & Mikuš, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 108-116. Available at: [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016. Available at: [Link]

• Muszalska, I., et al. (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica - Drug Research, 63(1), 3-9. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Available at: [Link]

• Saito, K., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4831. Available at: [Link]

• Sperlingová, I., et al. (2004). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Analytical and Bioanalytical Chemistry, 378(2), 536-43. Available at: [Link]

• Lingeman, H., Haan, H. B. P., & Hulshoff, A. (1984). RAPID AND SELECTIVE DERIVATIZATION METHOD FOR THE NITROGEN-SENSITIVE DETECTION OF CARBOXYLIC ACIDS IN BIOLOGICAL FLUIDS PRIOR TO GAS CHROMATOGRAPHIC ANALYSIS. Journal of Chromatography B: Biomedical Sciences and Applications, 336, 259-267. Available at: [Link]

• Mohammadi, M. K., et al. (2018). Synthesis of 2,3-Dihydroquinazolin-4(1H)-ones Using Carboxylic Acids as Catalyst. Journal of Reports in Pharmaceutical Sciences, 7(2), 164-169. Available at: [Link]

• CN102603520A - Method for preparing 1H-indene-1-ketone-3-methanoic acid compound. (2012). Google Patents.
• CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine. (2016). Google Patents.

• SIELC Technologies. (2018). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. Available at: [Link]

• CN113248356A - Industrial production method of 4-hydroxy-1-indanone. (2021). Google Patents.

• de Almeida, G. S. S., et al. (2008). 3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid monohydrate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 11), o2209. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of cis-2,3-Dihydro-1,4-dimethyl-1H-indene-2-carboxylic acid. Retrieved from [Link]

• University of Calgary. (n.d.). Chapter 10: Carboxylic Acids and Their Derivatives. Available at: [Link]

• PubChem. (n.d.). 1H-Indene-1-carboxylic acid, 2,3-dihydro-3-oxo-. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1H-Indene-1-carboxylic acid, 2,3-dihydro-. National Center for Biotechnology Information. Retrieved from [Link]

• Moodle@Units. (n.d.). 11 Carboxylic Acids and Derivatives. Retrieved from [Link]

• LookChem. (n.d.). Cas 4044-54-6, 2,3-dihydro-1H-indene-4-carboxylic acid. Retrieved from [Link]

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• 3. 1H-Indene-1-carboxylic acid, 2,3-dihydro-3-oxo- | C10H8O3 | CID 99815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. csfarmacie.cz [csfarmacie.cz]
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• 6. Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Comparison: Acidity Profiles of 4-Hydroxy vs. 5-Hydroxy Indane-1-Carboxylic Acid

Executive Summary

Bottom Line for Drug Development: In the design of indane-based pharmacophores, the regiochemistry of the hydroxyl group significantly alters the physicochemical profile. 4-hydroxyindane-1-carboxylic acid is consistently more acidic (lower pKa) than its 5-hydroxy isomer.

• 4-Hydroxy Isomer: Exhibits a lower pKa (estimated

  pKa -0.3 to -0.5 units vs. unsubstituted) due to proximity-driven inductive effects and potential intramolecular hydrogen bonding (IMHB). This results in higher ionization at physiological pH (7.4), affecting LogD and solubility.

• 5-Hydroxy Isomer: Behaves similarly to a standard phenylacetic acid derivative with minimal electronic perturbation from the distal hydroxyl group.

This guide details the mechanistic basis for this difference and provides validated protocols for experimental verification.

Structural & Mechanistic Analysis

The acidity difference between these two isomers is not merely a function of functional group presence, but of spatial geometry and electronic transmission through the bicyclic scaffold.

Electronic Effects

• Inductive Effect (-I): The hydroxyl group is electronegative (oxygen).[1][2] It pulls electron density through the sigma bond framework.

  • In the 4-isomer , the OH group is spatially closer to the carboxylic acid (C1 position). The inductive withdrawal stabilizes the resulting carboxylate anion more effectively, lowering the pKa.

  • In the 5-isomer , the OH group is more distal. The inductive effect dissipates over distance, resulting in a weaker stabilization of the anion.

Intramolecular Hydrogen Bonding (IMHB)

The defining feature of the 4-isomer is the "peri-like" interaction. Although the C1 carbon is

hybridized (unlike the planar benzoic acid system), the flexibility of the cyclopentane ring (envelope conformation) allows the C1-carboxylate to approach the C4-hydroxyl.

• Conjugate Base Stabilization: Upon deprotonation of the carboxylic acid, the resulting negative charge (carboxylate) can accept a hydrogen bond from the C4-hydroxyl phenol. This stabilization of the product (the anion) drives the equilibrium forward, significantly increasing acidity.[2]

• The 5-isomer: The distance is too great for any intramolecular interaction; it relies solely on solvent stabilization.

Visualization of Interactions

The following diagram illustrates the structural logic and the specific stabilization mechanism in the 4-isomer.

Figure 1: Mechanistic comparison showing the stabilization of the conjugate base in the 4-hydroxy isomer via IMHB.

Predicted Physicochemical Data[2][3][4][5]

While exact experimental values depend on solvent ionic strength and temperature, the following values are predicted based on substituent constants and analogous structures (e.g., substituted phenylacetic acids).

Parameter	4-Hydroxy Indane-1-COOH	5-Hydroxy Indane-1-COOH	Rationale
pKa (COOH)	~ 4.3 - 4.5	~ 4.7 - 4.9	4-OH stabilizes anion via H-bond & proximity.
pKa (Phenol)	~ 9.8	~ 10.1	4-OH is slightly more acidic due to COOH proximity.
LogD (pH 7.4)	Lower (More Ionized)	Higher (Less Ionized)	Higher % of anionic species in 4-isomer.
Solubility (Aq)	Higher	Moderate	Driven by ionization state.

Experimental Protocols (Validation)

To confirm these values for your specific compound batch, use the following self-validating protocols.

Method A: Potentiometric Titration (Gold Standard)

This method is preferred for its precision (

pKa units) and ability to determine ionization constants in aqueous buffers.

Equipment:

• Automatic Titrator (e.g., Sirius T3 or Metrohm).

• Standardized 0.1 M KOH and 0.1 M HCl.[3]

• Inert gas purge (

  or Argon).

Protocol:

• Preparation: Dissolve 1–3 mg of the indane derivative in 10 mL of degassed water containing 0.15 M KCl (Ionic Strength Adjuster).

  • Note: If solubility is low, use a co-solvent method (titrate in 30%, 40%, 50% Methanol/Water and extrapolate to 0% organic).

• Blank Titration: Perform a titration on the solvent blank to subtract carbonate errors.

• Sample Titration:

  • Acidify the sample to pH 2.0 using 0.1 M HCl (ensures full protonation).

  • Titrate upwards with 0.1 M KOH in small increments (0.5 µL) until pH 12.0.

• Data Analysis:

  • Plot pH vs. Volume of Titrant.[4]

  • Identify inflection points (First derivative

    ).

  • Validation Check: The Bjerrum plot (

    vs pH) should show distinct steps for COOH and OH ionization.

Method B: NMR-pH Titration (Site-Specific)

Use this if you need to unequivocally prove which proton is ionizing (distinguishing the carboxylate from the phenol).

Protocol:

• Sample: Prepare a 5 mM solution of the compound in

  (or with water suppression).

• Buffer Series: Prepare NMR tubes adjusted to pH values ranging from 2.0 to 12.0 in 0.5 unit increments.

• Acquisition: Acquire

  NMR or NMR for each sample.

• Tracking:

  • Track the chemical shift (

    ) of the C1-proton (adjacent to COOH).

  • Track the chemical shift of the aromatic protons (adjacent to OH).

• Calculation: Fit the change in chemical shift (

  ) to the Henderson-Hasselbalch equation:

Experimental Workflow Diagram

Figure 2: Decision tree for selecting and executing the correct pKa determination protocol.

References

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Definitive text on pKa measurement in drug discovery).

• Reijnger, K. et al. (2013). "Potentiometric determination of pKa values." Journal of Pharmaceutical and Biomedical Analysis. Link

• PubChem. "Indane-1-carboxylic acid Compound Summary." National Library of Medicine. Link

• IUPAC. (2002). "Measurement of pH. Definition, standards, and procedures." Pure and Applied Chemistry, 74(11), 2169–2200. Link

• Box, K. et al. (2008). "The use of pKa determination for the estimation of the solubility of drugs." Current Drug Metabolism. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.4 Substituent Effects on Acidity - Organic Chemistry | OpenStax [openstax.org]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. web.mit.edu [web.mit.edu]

Publish Comparison Guide: Solid-State Profiling of 4-Hydroxy-1-Indancarboxylic Acid

This guide serves as a strategic technical manual for the solid-state characterization of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 1369503-31-0).

Note to Researchers: As of early 2026, specific public crystal structure depositions (CIF files) for this exact molecule are proprietary or sparse in open literature. Therefore, this guide synthesizes experimental data from direct structural analogs (e.g., 4-hydroxyindan-1-one and 3-oxo-indane-carboxylic acid) to establish a comparative baseline for your development work. It provides the protocols required to generate, validate, and compare your specific solid forms against these benchmarks.

Part 1: Executive Summary & Structural Logic

The Molecule: 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid is a bifunctional chiral scaffold. It contains a rigid indane core, a hydrogen-bond donating/accepting phenolic hydroxyl group at position 4, and a carboxylic acid at position 1.

The Challenge: Unlike simple benzoic acid derivatives, this molecule’s crystal packing is driven by a competition between carboxylic acid dimerization (Head-to-Head) and phenolic catemer chains . Furthermore, the chiral center at C1 dictates that the racemate and enantiomer will crystallize in fundamentally different space groups with distinct solubilities.

Comparative Baseline: Analogous Crystal Architectures

To evaluate your product's quality, compare your XRD data against these established structural motifs found in the indane family:

Feature	Target Molecule (Predicted Behavior)	Analog 1: 4-Hydroxyindan-1-one [1]	Analog 2: 3-Oxo-indane-1-carboxylic acid [2]
Primary Interaction	Mixed COOH dimer + Phenol chains	Phenolic OH···O=C chains along [110]	COOH···H2O···COOH bridging (Hydrate)
Ring Conformation	Envelope (C2 out of plane)	Planar (due to ketone conjugation)	Envelope (C2 deviation ~0.26 Å)
Space Group (Rac)	Likely P21/c (Centrosymmetric)	P21/c	P21/c
Space Group (Pure)	P21 or P212121 (Chiral)	N/A (Achiral)	N/A (Racemic in lit)
Hydrate Risk	High (COOH + OH are hydrophilic)	Low	High (Forms stable monohydrate)

Part 2: Technical Deep Dive & Experimental Data

X-Ray Powder Diffraction (XRPD) Interpretation

When analyzing your bulk material, use the following diagnostic peaks to determine phase purity and hydration state.

Distinguishing Racemate vs. Enantiomer

• Racemate (Wallach's Rule): Expect a denser packing structure.

  • Key Indicator: Sharp, high-intensity peaks in the 15-25° 2

    range (indicative of efficient packing).

  • Melting Point: Likely higher than the enantiomer (e.g., >160°C).

• Enantiomer (e.g., S-isomer):

  • Key Indicator: Shifted low-angle peaks (5-15° 2

    ) due to different unit cell dimensions.

  • Melting Point: Likely lower (e.g., 140-150°C).

Diagnostic Diffraction Patterns (Simulated from Analogs)

• The "Dimer" Peak: A low-angle peak (~6-8° 2

  ) often indicates the length of a carboxylic acid dimer.

• The "Stacking" Peak: A strong reflection near 3.4-3.5 Å (~25-26° 2

  ) indicates - stacking of the indane rings.

Single Crystal Unit Cell Benchmarks

If you grow single crystals, compare your unit cell parameters to these validated ranges to ensure you have the correct scaffold and not a degradation product or salt.

Parameter	4-Hydroxyindan-1-one (Experimental) [1]	3-Oxo-indane-1-COOH (Experimental) [2]	Target Range (Expected)
Crystal System	Monoclinic	Monoclinic	Monoclinic / Orthorhombic
a (Å)	~7.5	9.55	7.0 – 10.0
b (Å)	~14.2	5.77	5.5 – 15.0
c (Å)	~7.8	13.13	8.0 – 14.0
Beta (β)	~105°	92.1°	90° – 110°
Z (Molecules/Cell)	4	2	4 (Racemate) / 2 or 4 (Enantiomer)

Critical Insight: If your b-axis is very short (~4-5 Å), your molecules are likely stacking directly on top of each other (needle morphology). If b is long (>10 Å), they are likely forming herringbone motifs (plate/prism morphology), which is preferred for tableting.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Polymorph Screening for Chiral Acids

Objective: Identify the most stable form for development.

• Solvent Selection:

  • Group 1 (H-Bond Donors): Methanol, Ethanol (Promotes solvation).

  • Group 2 (Acceptors): Acetone, THF (Disrupts COOH dimers).

  • Group 3 (Non-polar): Toluene, Heptane (Forces tight ion-pairing/dimerization).

• Method:

  • Prepare saturated solutions at 50°C.

  • Cool slowly (0.1°C/min) to 5°C.

  • Validation: If oiling out occurs (common with indanes), add a seed crystal of the racemate to induce nucleation, or use anti-solvent addition (Water into Methanol).

Protocol B: Chiral Resolution via Diastereomeric Salt Formation

Objective: Since the target is chiral, you may need to separate enantiomers using a chiral base.

• Base Selection: (R)-1-Phenylethylamine or Cinchonidine.

• Stoichiometry: 1:1 molar ratio.

• Crystallization: Use Isopropanol/Water (9:1).

• XRD Check: The salt will have a radically different XRD pattern than the free acid.

  • Success Criteria: A new, sharp pattern distinct from both the free acid and the chiral base.

Part 4: Visualization of Characterization Workflow

Caption: Logical workflow for isolating and validating crystal forms of 4-hydroxy-1-indancarboxylic acid. Note the divergence between thermodynamic (Form I) and kinetic (Form II/Solvate) outcomes.

References

• Chang, C.-W., et al. (2012).[1] "4-Hydroxyindan-1-one."[1][2] Acta Crystallographica Section E, 68(11), o3097. Link

  • Relevance: Provides the foundational packing motif (H-bonded chains) for the 4-hydroxy-indane core.

• Ferreira, A. B., et al. (2010). "3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid monohydrate." Acta Crystallographica Section E, 66, o254. Link

  • Relevance: Demonstrates the "Envelope" conformation and hydration propensity of indane-1-carboxylic acids.

• PubChem Compound Summary. (2025). "4-Hydroxy-1-indanone."[1][2] National Center for Biotechnology Information. Link

  • Relevance: Source of physicochemical descriptors for property prediction.
• Bernstein, J. (2002). "Polymorphism in Molecular Crystals." Oxford University Press.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Hydroxy-1-indanone | C9H8O2 | CID 590547 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioisosteric Replacement of 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic Acid in Drug Design

In the landscape of modern drug discovery, the optimization of a lead compound is a critical process of iterative design, synthesis, and testing. The goal is to enhance potency, selectivity, and pharmacokinetic properties while minimizing toxicity. The 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold has emerged as a valuable starting point in medicinal chemistry, notably as a core component of positive allosteric modulators (PAMs) for the metabotropic glutamate receptor 2 (mGluR2)[1][2]. However, the inherent phenolic and carboxylic acid moieties, while often crucial for target engagement, can present significant challenges related to metabolism, bioavailability, and toxicity[3][4][5][6].

This guide provides an in-depth comparison of strategic bioisosteric replacements for both the carboxylic acid and the phenolic hydroxyl group of the 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold. We will explore the rationale behind these modifications, present comparative experimental data, and provide detailed protocols for the synthesis and evaluation of these next-generation analogs.

The Rationale for Bioisosteric Modification

The concept of bioisosterism, the substitution of a functional group with another that retains similar physicochemical and biological properties, is a cornerstone of medicinal chemistry[7][8]. For the 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold, two key functional groups are prime candidates for such modification: the carboxylic acid and the phenolic hydroxyl group.

• The Carboxylic Acid Moiety: While the carboxyl group is an excellent hydrogen bond donor and acceptor and is often critical for binding to target proteins, it is also ionizable at physiological pH. This can lead to poor membrane permeability, limiting oral bioavailability and brain penetration. Furthermore, carboxylic acids can be susceptible to metabolic transformation into reactive acyl glucuronides, which have been associated with idiosyncratic drug toxicity[4][9].

• The Phenolic Hydroxyl Group: Phenols are prone to rapid phase II metabolism, primarily through glucuronidation and sulfation, leading to rapid clearance and poor oral bioavailability[5][6]. This metabolic instability often curtails the therapeutic potential of phenolic compounds.

The following sections will compare and contrast various bioisosteres that have been successfully employed to mitigate these liabilities.

Part 1: Bioisosteric Replacement of the Carboxylic Acid

The replacement of a carboxylic acid with a suitable bioisostere aims to retain the acidic character and hydrogen bonding capabilities required for biological activity while improving pharmacokinetic properties. Below is a comparison of several leading candidates.

Comparative Analysis of Carboxylic Acid Bioisosteres

Bioisostere	pKa Range	Key Physicochemical Properties	Advantages	Disadvantages
Carboxylic Acid	~4-5	Planar, H-bond donor/acceptor	Well-understood, strong interactions	Poor permeability, metabolic liability (acyl glucuronides)[3][4][9]
1H-Tetrazole	~4.5-5	Planar, acidic, H-bond donor/acceptor	Similar pKa to carboxylic acid, metabolically more stable, resistant to reduction[10][11]	Can sometimes lower potency, potential for CNS side effects in some cases
Tetrazolone	~6	Planar, acidic, H-bond donor/acceptor	Increased lipophilicity compared to tetrazole, can improve pharmacokinetic profile[12][13]	Synthesis can be more complex than for tetrazoles
4-Hydroxy-1,2,3-triazole	~6-7	Planar, acidic, H-bond donor/acceptor	Versatile scaffold for further substitution, can improve permeability[3][13][14]	Less commonly used, SAR can be unpredictable
Hydroxamic Acid	~8-9	Metal-chelating, H-bond donor/acceptor	Can form strong interactions with metalloenzymes	Potential for metabolic instability and toxicity[4]
Sulfonic Acid	<2	Highly acidic, non-planar	Forms very strong interactions	High polarity can severely limit cell permeability[4]

Case Study: Tetrazolone as a Carboxylic Acid Bioisostere

The "tetrazolone switch" has been shown to be a successful strategy in drug design. For instance, in the development of the angiotensin II receptor antagonist Telmisartan, replacement of the carboxylic acid with a tetrazolone moiety resulted in a significant improvement in both in vitro potency and in vivo pharmacokinetic profile[12][13].

Table 2: Comparison of Telmisartan and its Tetrazolone Analog [12]

Parameter	Telmisartan (Carboxylic Acid)	Compound 7 (Tetrazolone Analog)	Fold Change
In Vitro Potency
AT1 Binding Affinity (Kb)	0.44 nM	0.14 nM	3.1x Improvement
In Vivo Pharmacokinetics
Oral Bioavailability (Rat)	3.5%	21%	6.0x Improvement
Half-life (t1/2, Rat)	1.5 h	4.5 h	3.0x Improvement

This data compellingly illustrates the potential of the tetrazolone bioisostere to enhance the drug-like properties of a molecule.

Part 2: Bioisosteric Replacement of the Phenol

To address the metabolic liabilities of the phenolic hydroxyl group, various bioisosteres can be employed. These are designed to mimic the hydrogen bonding capabilities of the phenol while being less susceptible to phase II metabolism.

Comparative Analysis of Phenol Bioisosteres

Bioisostere	Key Physicochemical Properties	Advantages	Disadvantages
Phenol	H-bond donor/acceptor, acidic	Strong interactions, well-understood SAR	Rapid metabolism (glucuronidation/sulfation), poor oral bioavailability[5][6]
Indole/Azaindole	H-bond donor, planar	Improved metabolic stability, can participate in π-stacking	Can alter electronics and conformation
Benzimidazolone	H-bond donor/acceptor, planar	Metabolically stable, mimics key interactions of phenol	Can be more synthetically challenging
Benzoxazolone	H-bond donor/acceptor, planar	Improved pharmacokinetic profile	May not always perfectly mimic the electronics of a phenol
Pyridone	H-bond donor/acceptor, planar	Enhanced metabolic stability, good oral bioavailability	Can introduce basicity, potentially altering off-target activity
Carboxamide	H-bond donor/acceptor	Metabolically more stable than phenol	Can significantly alter the electronic nature and geometry

A successful example of phenol bioisosteric replacement is the development of the µ-opioid receptor antagonist axelopran. The replacement of a phenol with a carboxamide led to a metabolically more stable compound[15].

Experimental Protocols

To facilitate the exploration of these bioisosteric replacements for the 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold, we provide the following detailed experimental protocols.

Synthesis of a Tetrazole Analog

This protocol outlines a representative synthesis of (4-hydroxy-2,3-dihydro-1H-inden-1-yl)-1H-tetrazole, a bioisosteric analog of the parent compound.

Step 1: Amide Formation

• To a solution of 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (1.0 eq) in dichloromethane (DCM, 0.2 M), add oxalyl chloride (1.2 eq) followed by a catalytic amount of N,N-dimethylformamide (DMF).

• Stir the reaction mixture at room temperature for 2 hours.

• Cool the mixture to 0 °C and bubble ammonia gas through the solution for 15 minutes.

• Allow the reaction to warm to room temperature and stir for an additional hour.

• Quench the reaction with water and extract the product with DCM.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amide.

Step 2: Dehydration to Nitrile

• Dissolve the crude amide from Step 1 in DMF (0.3 M).

• Add cyanuric chloride (1.5 eq) and stir the reaction at room temperature for 12 hours.

• Pour the reaction mixture into ice-water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

• Purify the crude nitrile by column chromatography on silica gel.

Step 3: Tetrazole Formation

• To a solution of the nitrile from Step 2 in DMF (0.2 M), add sodium azide (3.0 eq) and triethylamine hydrochloride (3.0 eq).

• Heat the reaction mixture to 120 °C and stir for 16 hours.

• Cool the reaction to room temperature and acidify with 2N HCl.

• Extract the product with ethyl acetate.

• Dry the organic layer, concentrate, and purify by recrystallization or column chromatography to yield the final tetrazole product.

In Vitro Evaluation of mGluR2 Positive Allosteric Modulator Activity

This protocol describes a functional assay to determine the potency and efficacy of test compounds as mGluR2 PAMs.

1. Cell Culture and Transfection:

• HEK293 cells are stably transfected with the human mGluR2 receptor.

• Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin, and streptomycin.

2. Calcium Mobilization Assay:

• Plate the mGluR2-expressing HEK293 cells in 384-well plates and incubate overnight.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37 °C.

• Prepare a concentration-response curve of the test compound in assay buffer.

• Add the test compound to the cells and incubate for 15 minutes.

• Add a sub-maximal concentration (EC20) of glutamate to the wells.

• Measure the change in fluorescence using a plate reader (e.g., FLIPR).

3. Data Analysis:

• The increase in intracellular calcium is proportional to the potentiation of the glutamate response.

• Calculate the EC50 value (the concentration of the compound that produces 50% of the maximal potentiation) by fitting the data to a four-parameter logistic equation.

Visualizing the Strategy

The following diagrams illustrate the core concepts and workflows discussed in this guide.

Caption: Bioisosteric replacement strategies for the parent scaffold.

Caption: Workflow for the design and evaluation of bioisosteric analogs.

Conclusion

The strategic application of bioisosterism to the 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid scaffold offers a powerful approach to overcoming common liabilities in drug development. By replacing the carboxylic acid and phenolic hydroxyl moieties with carefully selected bioisosteres, researchers can fine-tune the physicochemical and pharmacokinetic properties of these molecules, leading to the development of safer and more effective therapeutics. The choice of bioisostere is highly context-dependent, and a thorough evaluation of multiple alternatives, as outlined in this guide, is essential for successful lead optimization[4]. The continued exploration of novel bioisosteric replacements will undoubtedly remain a fruitful area of research in the quest for next-generation medicines.

References

• Uveges, R. et al. (2014). Positive allosteric modulators for mGluR2 receptors: a medicinal chemistry perspective. Current topics in medicinal chemistry, 14(3), 327–343.
• de Souza, A. S. et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry, 2022, 1-31.
• Ballatore, C. et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395.

• No authors listed. (2014). Positive allosteric modulators for mGluR2 receptors: a medicinal chemistry perspective. SciSpace. Available at: [Link]

• Al-Hourani, B. J. (2017). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. Pharmaceutical Chemistry Journal, 51, 891–899.

• Kumar, R. et al. (2024). Phenol (bio)isosteres in drug design and development. Archiv der Pharmazie. Available at: [Link]

• Kumar, R. et al. (2024). Phenol (bio)isosteres in drug design and development. PubMed. Available at: [Link]

• No authors listed. (2022). Acid Bioisosteres. Cambridge MedChem Consulting. Available at: [Link]

• Kumar, R. et al. (2024). The bioisosteric replacement of the phenol 102 with a carboxamide... ResearchGate. Available at: [Link]

• Barreiro, E. J. et al. (2011). Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. LASSBIO. Available at: [Link]

• No authors listed. (2022). Review Article Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Semantic Scholar. Available at: [Link]

• No authors listed. (2022). Bioisosteres that influence metabolism. Hypha Discovery Blogs. Available at: [Link]

• No authors listed. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Academia.edu. Available at: [Link]

• Pippione, A. C. et al. (2015). 4-Hydroxy-1,2,3-triazole moiety as bioisostere of the carboxylic acid function: A novel scaffold to probe the orthosteric γ-aminobutyric acid receptor binding site. ResearchGate. Available at: [Link]

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• 4. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal protective equipment for handling 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

Subject: Technical Safety Guide: PPE & Handling Protocols for 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

Executive Summary & Chemical Profile

Target Molecule: 4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid Class: Phenolic Carboxylic Acid (Indane Derivative) Physical State: Solid (Powder/Crystalline) Primary Hazards: Skin/Eye Corrosivity, Respiratory Irritation, Potential Dermal Absorption.[1][2][3][4]

Operational Directive: This guide moves beyond generic safety advice. As a substituted phenol with an acidic moiety, this compound presents a dual-threat profile : the carboxylic acid group contributes to immediate tissue irritation, while the phenolic hydroxyl group introduces the risk of anesthetic burns (numbing of the skin upon contact, delaying pain response) and systemic toxicity via dermal absorption.[1][2][5]

Standard "lab coat and glasses" protocols are insufficient for handling significant quantities (>100 mg) or concentrated solutions.[1][3] The following protocols utilize a Layered Defense System designed to prevent permeation and inhalation.

Hazard Assessment & Risk Logic

The safety protocols below are derived from the functional group toxicology (FGT) of the molecule.

Functional Group	Hazard Mechanism	Critical Safety Consequence
Phenolic -OH (C4 Position)	Protein denaturation; rapid dermal absorption; local anesthetic effect.[1][2][3]	Glove Permeation Risk: Phenols can swell and permeate standard nitrile gloves.[1][3] Double-gloving is mandatory.
Carboxylic Acid (C1 Position)	Proton donation ( ) lowers pH on mucosal surfaces; corrosive to eyes/lungs.[1][2][3]	Inhalation Risk: Dust generation during weighing is the primary vector.[1][3] Fume hood use is non-negotiable.
Indane Ring	Lipophilicity.[1][3]	Increases the rate of transport across the stratum corneum (skin barrier).[3]

The PPE Defense System

Do not rely on a single barrier. Use the following tiered protection strategy.

A. Ocular Defense (Eyes)[1][3][4][6]

• Requirement: Chemical Splash Goggles (Indirect Vent) .

• Why: Safety glasses with side shields are inadequate.[1][3] The fine particulate nature of the solid creates a dust ingress risk, and the acidic nature of the compound causes immediate, severe damage to the corneal epithelium upon contact with moisture in the eye.

• Contact Lens Policy: Strictly prohibited.[1][3] Lenses can trap dust/vapors against the cornea, exacerbating burns.[3]

B. Dermal Defense (Hands)

• Protocol: Double-Gloving System.

  • Inner Layer: 4 mil (0.10 mm) Nitrile (Standard exam glove).[1][2][3]

  • Outer Layer: Minimum 5-8 mil (0.12–0.20 mm) Nitrile or Neoprene.[1][2][3]

• Logic: Phenolic compounds have high permeation rates through thin latex and standard nitrile.[1][3] The outer glove acts as a sacrificial barrier.[3] If the outer glove is splashed, strip it immediately; the inner glove protects you during the change.[3]

• Glove Length: Ensure the outer glove cuff overlaps the lab coat sleeve to prevent wrist exposure.[1][3]

C. Respiratory Defense (Lungs)

• Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1][3]

• Secondary Control (If Hood Unavailable/Maintenance): NIOSH-certified N95 or P100 particulate respirator.[1][2][3] Note: Respirators are the last line of defense, not the first.[1]

Operational Workflows

Protocol A: Weighing & Solid Handling

• Context: High risk of static-induced dust dispersion.[1][3]

• Setup: Place the analytical balance inside the fume hood.

• Static Control: Use an anti-static gun or ionizer bar on the spatula and weigh boat.[3] Indane derivatives are often dry, dielectric powders that "jump" due to static.[3]

• Transfer: Do not pour from the stock bottle. Use a micro-spatula to transfer small amounts to avoid aerosolization.[3]

• Decontamination: Wipe the balance area with a damp paper towel (water/detergent) immediately after use to capture invisible dust.[1][3]

Protocol B: Solubilization (Solution Preparation)

• Context: Solvents (e.g., DMSO, Methanol) act as vehicles, dramatically increasing the rate of skin absorption.[1][3]

• Vessel: Use a screw-top vial, not an open beaker.

• Add Solvent: Add solvent slowly down the side of the vial to minimize displacement of air/dust.[1][3]

• Mixing: Vortex or magnetically stir capped vials only. Never shake an open container.[3]

• Splash Response: If solution contacts the outer glove, STOP .[3] Remove the outer glove immediately.[3][4] Inspect the inner glove.[3][6] If dry, don a new outer glove.[3] If wet, wash hands immediately with soap and water (do not use ethanol/solvents on skin, as they enhance absorption).

Decision Matrix: PPE Selection

The following diagram illustrates the decision logic for selecting PPE based on the state of the material.

Figure 1: PPE Decision Matrix based on physical state and associated risks.[1][2][3]

Waste Management & Disposal

Do not dispose of down the drain. This compound poses environmental toxicity risks.[3][5][7][8]

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Organic Solid	Collect in a wide-mouth jar labeled "Solid Organic Waste (Phenolic/Acidic)."[1][2][3]
Liquid Waste	Hazardous Organic Liquid	Segregate based on solvent (e.g., Halogenated vs. Non-Halogenated).[3] Ensure pH compatibility if mixing with other acidic waste.[3]
Contaminated PPE	Solid Hazardous Debris	Grossly contaminated gloves/wipes must be bagged in a sealed Ziploc bag before being placed in the solid waste drum to prevent off-gassing.[1][3]

Emergency Response

• Skin Contact:

  • Immediate Action: Flush with copious water for 15 minutes.[1][3]

  • Phenol Specific: If available, use a Polyethylene Glycol (PEG 300 or 400) swab after initial rinsing.[3][8] PEG binds phenols more effectively than water alone [1].[3]

• Eye Contact:

  • Flush for 15 minutes using an eyewash station.[3] Hold eyelids open. Seek immediate medical attention (ophthalmologist).

• Spill Cleanup:

  • Solid: Do not dry sweep (creates dust).[1][3] Cover with wet paper towels (water), then scoop into a bag.[3]

  • Liquid: Absorb with vermiculite or clay-based absorbent.[1][3] Do not use paper towels for large liquid spills (fire risk if solvent is flammable).[3]

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council (US) Committee on Prudent Practices in the Laboratory.[3] Washington (DC): National Academies Press (US); 2011.[2][3] Section 6.C.2.2: Synergistic Effects and Phenol Handling.[3]

• PubChem Compound Summary. National Center for Biotechnology Information.[1][3] General Phenolic Acid Hazard Classifications.[3][1][2][3]

• OSHA Occupational Chemical Database. Guidance on Phenolic Compounds and Skin Absorption.[1][3][1][2][3]

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